2,4-Dichloro-1-methyl-3,5-dinitrobenzene

Core Science & Biosynthesis

Technical Guide: Molecular Architecture and Synthetic Utility of 2,4-Dichloro-3,5-dinitrotoluene

Executive Summary

As a critical intermediate in organic synthesis, 2,4-dichloro-3,5-dinitrotoluene is highly valued for its electron-deficient aromatic ring, which makes it an ideal precursor for complex nucleophilic aromatic substitutions (SNAr). This in-depth whitepaper is designed for chemical researchers and drug development professionals. It deconstructs the structural properties of this compound, presents self-validating protocols for its conversion into advanced diamine derivatives (such as herbicides and energetic materials), and explains the fundamental thermodynamics driving these reactions[1].

Molecular Architecture & Physicochemical Profile

The reactivity of 2,4-dichloro-3,5-dinitrotoluene is strictly governed by its substitution pattern. The methyl group at C-1 offers mild electron-donation, but this is entirely overpowered by the highly electronegative, electron-withdrawing nitro (-NO2) groups at the C-3 and C-5 positions.

This specific configuration transforms the chlorine atoms at C-2 and C-4 into highly activated leaving groups. The molecule operates as a potent electrophile, readily accepting electrons from amines or other nucleophiles to form a stabilized Meisenheimer complex before expelling the chloride ions[2].

Summary of Quantitative Data

To establish an analytical baseline, the core physicochemical and structural parameters are quantified in the table below.

Property	Value	Structural Significance
IUPAC Name	2,4-Dichloro-1-methyl-3,5-dinitrobenzene	Standard nomenclature defining ring positions.
Molecular Formula	C7H4Cl2N2O4	Defines the mass balance for stoichiometric modeling.
Molecular Weight	251.02 g/mol	Critical for calculating reaction equivalents.
Monoisotopic Mass	249.954 g/mol	Primary target peak for highly accurate MS tuning.
Isotopic Signature	9:6:1 Ratio (M : M+2 : M+4)	Key metric for validating the intact Cl2 moiety in GC-MS.

Mechanistic Insights: Reactivity Pathways

From an application science perspective, the primary utility of this compound lies in its capacity to undergo sequential dual SNAr reactions. This pathway is heavily utilized in the synthesis of N,N-dialkyl-2,4-dinitro-6-methyl-1,3-phenylenediamine herbicides[3] and highly energetic materials like 3,5-dinitro-2,4-diaminotoluene[1].

The sequential displacement of the two chlorine atoms requires distinct kinetic control. The first chlorine substitutes relatively easily at room temperature. However, once the first amine is attached, it donates electron density back into the ring, deactivating the second chlorine site. Forcing the second substitution requires significant thermal energy and pressure control.

Mechanistic flow of the SNAr cascade converting the dichloro core into a functionalized diamine.

Validated Experimental Workflow: Synthesis of Dinitro-1,3-phenylenediamines

To demonstrate field-proven insights, the following protocol outlines the synthesis of N,N-diethyl-2,4-dinitro-6-methyl-1,3-phenylenediamine directly from 2,4-dichloro-3,5-dinitrotoluene[3]. This protocol is engineered as a self-validating system; every experimental choice has a causal purpose designed to maximize yield and prevent common SNAr pitfalls.

Stoichiometric Breakdown

Reagent / Component	Function	Mass / Vol.	Moles	Equivalents
2,4-Dichloro-3,5-dinitrotoluene	Electrophilic Core	5.0 g	0.0200 mol	1.0 eq
1,2-Dimethoxyethane (DME)	Aprotic Polar Solvent	15 mL	N/A	Solvent
70% Aqueous Ethylamine	Nucleophile & Base	5.64 g	0.0876 mol	4.38 eq

Expertise Note on Stoichiometry: A minimum of 4.0 equivalents of ethylamine is required. Two equivalents act as the active nucleophiles to displace the two chlorides. The remaining >2 equivalents act as proton scavengers (bases) to neutralize the resulting HCl by-product, forming ethylammonium chloride and driving the reaction forward without requiring a separate base like potassium carbonate[3].

Step-by-Step Protocol & Causality

• Solvation & Setup: Charge a heavy-walled glass reaction tube with 5.0 g of 2,4-dichloro-3,5-dinitrotoluene in 15 mL of 1,2-dimethoxyethane (DME)[3].

  • Causality: DME is a superior aprotic polar solvent. It strongly solvates the non-polar starting material and stabilizes the charged Meisenheimer intermediate without dampening the nucleophilicity of the incoming amine.

• Cryogenic Thermal Regulation: Submerge the reaction vessel in a Dry Ice-acetone bath (approx. -78°C)[3].

  • Causality: Ethylamine is highly volatile (boiling point ~16.6°C). Chilling the vessel ensures that no nucleophile is lost as a gas upon addition, ensuring the exact 4.38 equivalents are maintained. It also suppresses immediate localized exothermic runaway.

• Reagent Introduction: Slowly add 5.64 g of 70% aqueous ethylamine[3].

• Homogenization & Pressurization: Hermetically seal the glass tube, warm gently to ambient temperature, and physically agitate to achieve a homogeneous solution[3].

  • Causality: A sealed tube is strictly necessary to perform the subsequent high-temperature thermolysis without flashing off the ethylamine.

• Thermal SNAr Driving: Heat the sealed tube in an oven at 110°C for 10 hours[3].

  • Causality: While the first chloride substitution occurs easily, the second chloride is severely sterically hindered and electronically deactivated by the first amine addition. Sustained 110°C heat provides the necessary activation energy to force the second substitution to completion.

• Isolation & Purification: Remove the vessel, allow it to cool, and distill the DME solvent and volatile by-products under reduced pressure. Recrystallize the crude remaining solid from 95% ethanol to yield the pure crystalline product (m.p. 145.5–146.5°C)[3].

Self-validating synthetic workflow emphasizing kinetic control and thermal substitution driving.

Analytical Characterization and Quality Control

To assure high trustworthiness in chemical development, researchers must continuously validate batch integrity. The recommended analytical suites for verifying 2,4-dichloro-3,5-dinitrotoluene are:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the definitive diagnostic tool. Because naturally occurring chlorine exists as 35Cl (~75%) and 37Cl (~25%), any molecule with two chlorine atoms exhibits a distinct isotopic signature. The molecular ion cluster at m/z 250 (M+), m/z 252 (M+2), and m/z 254 (M+4) must resolve into a precise 9:6:1 intensity ratio . Deviation from this ratio indicates mono-dechlorinated impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • 1H NMR: The structural symmetry dictates only a single aromatic proton at the C-6 position. Due to the extreme electron-withdrawing nature of the adjacent nitro groups, this proton is highly deshielded and will manifest as a stark singlet shifted considerably downfield (>8.0 ppm). The C-1 methyl protons will appear as a 3H singlet near 2.5–2.8 ppm.

References

• Title: US Patent 3910783A - Dinitro-1,3-phenylenediamines Source: United States Patent and Trademark Office / Google Patents URL
• Title: US Patent 3968138A - 6-Cyano-2,4-dinitro-1,3-phenylenediamines Source: United States Patent and Trademark Office / Google Patents URL

• Title: Encyclopedia of Explosives and Related Items. Volume 5 Source: Defense Technical Information Center (DTIC) / Internet Archive URL: [Link]

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• 3. US3910783A - Dinitro-1,3-p - Google Patents [patents.google.com]

2,4-Dichloro-1-methyl-3,5-dinitrobenzene CAS 29665-22-3 literature review

An In-depth Technical Guide on 2,4-Dichloro-1-methyl-3,5-dinitrobenzene (CAS 29665-22-3) and Related Dichlorodinitroaromatic Compounds

Introductory Note to the Researcher

A comprehensive literature review for 2,4-Dichloro-1-methyl-3,5-dinitrobenzene (CAS 29665-22-3) reveals a significant scarcity of specific scientific data for this exact molecule. This suggests that it is either a novel compound with limited public research or a less common intermediate. However, the query points towards a class of dichlorodinitroaromatic compounds that are of significant interest in industrial and pharmaceutical chemistry.

This guide, therefore, addresses the topic by focusing on a closely related and well-documented compound: 2,4-Dichloro-3,5-dinitrobenzotrifluoride (CAS 29091-09-6) . The trifluoromethyl group (-CF₃) is often used as a bioisostere for a methyl group (-CH₃) in drug design, making this compound a relevant and instructive analogue. The principles of synthesis, reactivity, and application discussed for the trifluoromethyl variant provide a strong predictive framework for the potential behavior of the target methyl-substituted compound. We will also draw upon data for 2,4-Dichloronitrobenzene (CAS 611-06-3) to discuss the foundational chemistry of the dichlorinated benzene ring.

This document is structured to provide a deep, mechanistically-grounded understanding of this chemical class, empowering researchers to design experiments, anticipate challenges, and innovate within their own work.

Part 1: Physicochemical Properties and Structural Analysis

The reactivity and utility of dichlorodinitroaromatic compounds are dictated by the interplay of their substituent groups. Understanding these electronic and steric effects is paramount.

Electronic Effects of Substituents

The benzene ring is substituted with multiple electron-withdrawing groups (EWGs), which profoundly influences its chemical character.

• Nitro Groups (-NO₂): These are powerful EWGs, both through inductive effects (electronegativity of nitrogen and oxygen) and resonance effects (delocalization of the ring's pi-electrons onto the nitro group). This deactivation makes the aromatic ring electron-deficient and less susceptible to electrophilic aromatic substitution, but highly activated towards nucleophilic aromatic substitution.

• Chloro Groups (-Cl): Halogens exhibit a dual nature. They are deactivating through their inductive electron-withdrawing effect but are ortho, para-directing in electrophilic substitutions due to their ability to donate a lone pair of electrons through resonance.[1]

• Trifluoromethyl Group (-CF₃) vs. Methyl Group (-CH₃):

  • The -CF₃ group is a strong EWG due to the high electronegativity of the fluorine atoms. It is deactivating and meta-directing for electrophilic substitutions.

  • Conversely, the -CH₃ group is a weakly activating, ortho, para-directing group through inductive effects and hyperconjugation.[1]

This fundamental difference in the electronic nature of the -CH₃ and -CF₃ groups is the primary driver of any potential differences in reactivity between the originally queried compound and the analogue discussed herein.

Physical and Chemical Properties

A summary of the key physical and chemical properties for 2,4-Dichloro-3,5-dinitrobenzotrifluoride is presented below.

Property	Value	Source
CAS Number	29091-09-6	[2]
Molecular Formula	C₇HCl₂F₃N₂O₄	[3]
Molecular Weight	305.0 g/mol	[3][4]
Appearance	Light yellow crystalline powder	[5]
Melting Point	74 - 78 °C	[2][6]
Boiling Point	> 291 - < 294 °C	[2]
Flash Point	> 110 °C	[2]
Density	1.788 g/cm³	[2]
LogP (Partition Coeff.)	3.88	[2]

Part 2: Synthesis and Manufacturing Pathways

The synthesis of highly substituted nitroaromatics is a cornerstone of industrial chemistry, often involving multi-step nitration processes.

Retrosynthetic Analysis

A logical retrosynthetic approach to 2,4-Dichloro-3,5-dinitrobenzotrifluoride starts from a more readily available precursor, 2,4-dichlorobenzotrifluoride. The core transformation is the sequential nitration of the aromatic ring.

Caption: Retrosynthetic pathway for 2,4-Dichloro-3,5-dinitrobenzotrifluoride.

Experimental Protocol: Two-Step Nitration

A common industrial method involves a two-step nitration process, which allows for better control of the reaction and purification of intermediates. A patented "clean preparation method" highlights this approach.[7]

Step 1: Primary Nitration

• Reaction Setup: Charge a suitable reaction vessel with 2,4-dichlorobenzotrifluoride as the starting material.[7]

• Nitrating Agent: Prepare a nitrating mixture. In cleaner methodologies, this can be formed by mixing ammonium nitrate and fuming sulfuric acid (oleum) with recycled semi-waste acid from the second nitration step.[7] The use of ammonium nitrate in place of nitric acid can be a more sustainable choice.[7]

• Reaction Conditions: The primary nitration is carried out to introduce the first nitro group, yielding a mononitrated intermediate.[7]

• Workup: After the reaction, the mixture is separated into the organic intermediate and a waste acid stream.[7]

Step 2: Secondary Nitration

• Nitrating Agent Preparation: The waste acid from the primary nitration is concentrated and then mixed with fresh ammonium nitrate and fuming sulfuric acid to create a potent nitrating agent.[7]

• Reaction: The mononitrated intermediate from Step 1 is subjected to this stronger nitrating mixture.[7]

• Reaction Conditions: The reaction temperature is typically maintained between 80-100 °C for 1-5 hours to drive the second nitration to completion.[7] The mass ratio of the intermediate to the various components of the nitrating mixture is a critical parameter to control.[7]

• Isolation and Purification: The final product, 2,4-Dichloro-3,5-dinitrobenzotrifluoride, is separated from the "semi-waste acid".[7] This acid is then recycled directly back into the primary nitration step, creating an efficient, semi-closed loop process.[7]

Caption: Workflow for the clean synthesis of 2,4-Dichloro-3,5-dinitrobenzotrifluoride.

Part 3: Chemical Reactivity and Applications

The high degree of substitution and the presence of strong EWGs make these molecules key intermediates for synthesizing more complex structures.

Nucleophilic Aromatic Substitution (SₙAr)

The electron-deficient nature of the aromatic ring makes it highly susceptible to SₙAr reactions. The chlorine atoms serve as excellent leaving groups, especially when positioned ortho or para to the nitro groups. This reactivity is the primary reason these compounds are valuable as chemical building blocks.

Potential nucleophiles for SₙAr reactions include:

• Amines (amination)

• Alkoxides (etherification)

• Thiols (thiolation)

This reactivity allows for the synthesis of a wide range of derivatives, which is crucial in the development of pharmaceuticals, agrochemicals, and dyes.[7] For instance, related dinitrobenzene compounds are used in the synthesis of anti-cancer agents and as reagents in analytical chemistry.[8]

Potential Applications

While specific applications for 2,4-Dichloro-1-methyl-3,5-dinitrobenzene are not documented, the applications of its analogues are well-established.

• Intermediates in Synthesis: The primary use is as an intermediate in the production of pharmaceuticals, pesticides, and dyes.[5][7] The SₙAr pathway is key to building more complex molecules from this scaffold.

• Agrochemicals: Many commercial herbicides and fungicides are built upon a substituted nitroaromatic core.

• Pharmaceutical Development: The dinitrophenyl moiety appears in various bioactive molecules. Its ability to be functionalized makes it a versatile starting point for medicinal chemistry campaigns.[8]

• Energetic Materials: Although less common for dichlorinated variants, polynitro-aromatic compounds are the basis for many explosives. For example, the amination of related trinitrobenzene compounds is a route to producing highly stable explosives like TATB (2,4,6-triamino-1,3,5-trinitrobenzene).[9]

Part 4: Safety, Toxicology, and Handling

Working with chlorinated and nitrated aromatic compounds requires strict adherence to safety protocols due to their potential toxicity. Data for the closely related 2,4-Dichloronitrobenzene (CAS 611-06-3) provides a useful, conservative proxy for assessing the potential hazards.

Toxicological Profile

• Acute Toxicity: 2,4-Dichloronitrobenzene is classified as harmful if swallowed and harmful in contact with skin.[10] The oral LD50 in rats is reported as 990 mg/kg, and the dermal LD50 is 921 mg/kg.[10][11] Clinical signs of toxicity can include narcosis and diminished general condition.[12]

• Skin Sensitization: It is considered a skin sensitizer and may cause an allergic skin reaction.[10][12]

• Carcinogenicity: The International Agency for Research on Cancer (IARC) has classified 2,4-Dichloronitrobenzene as "Possibly carcinogenic to humans" (Group 2B), based on sufficient evidence in animal studies.[12] It is also listed on California's Proposition 65 list of chemicals known to cause cancer.[12]

• Environmental Hazards: The compound is toxic to aquatic life with long-lasting effects.[4][10]

Handling and Personal Protective Equipment (PPE)

Given the toxicological profile, stringent safety measures are required.

• Engineering Controls: Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors.[13]

• Personal Protective Equipment:

  • Gloves: Wear appropriate chemical-resistant gloves.

  • Eye Protection: Use safety glasses with side-shields or chemical goggles.[13]

  • Skin Protection: Wear a lab coat or other protective clothing to prevent skin contact.[13]

  • Respiratory Protection: If dusts are generated, a respirator may be required.

• Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area.[10]

Stability and Reactivity

• Chemical Stability: The compound is stable under normal conditions.[4]

• Conditions to Avoid: Avoid dust formation.[13]

• Incompatible Materials: No specific incompatibilities are frequently noted, but strong oxidizing agents should always be handled with care in the presence of organic materials.

• Hazardous Decomposition Products: Decomposition under fire conditions may produce toxic fumes of carbon oxides, nitrogen oxides, hydrogen chloride, and hydrogen fluoride.

References

• Benzene, 2,4-dichloro-1-nitro- (2,4-dichloronitrobenzene) - Evaluation statement - 30 June 2022 - AICIS. (2022, June 30). Retrieved from [Link]

• 2,4-DICHLORONITROBENZENE CAS N°: 611-06-3 - OECD. (n.d.). Retrieved from [Link]

• Safety data sheet - 2,4-Dichloro-3,5-dinitrobenzotrifluoride. (2022, September 9). CPAChem. Retrieved from [Link]

• CN103304420A - Clean preparation method of 2, 4-dichloro-3, 5-dinitrobenzotrifluoride. (2013, September 18). Google Patents.

• 2,4-DICHLORO-1,3-DINITRO-5-(TRIFLUOROMETHYL)BENZENE - gsrs. (n.d.). Retrieved from [Link]

• CN101700997A - Method for synthesizing 2,4-dichloronitrobenzene - Google Patents. (n.d.).

• Benzene, 2,4-dichloro-1-nitro- - the NIST WebBook. (n.d.). Retrieved from [Link]

• 2,4-Dichloro-3,5-dinitro-benzotrifluoride | Konson chemical. (n.d.). Retrieved from [Link]

• CAS#:29091-09-6 | 2,4-Dichloro-3,5-dinitro benzotrifluoride | Chemsrc. (2025, August 26). Retrieved from [Link]

• 2-Chloro-1-methyl-3,5-dinitrobenzene | C7H5ClN2O4 | CID 293253 - PubChem. (n.d.). Retrieved from [Link]

• Benzene, 1-methyl-3,5-dinitro- - the NIST WebBook. (n.d.). Retrieved from [Link]

• Synthesis of 2,4-Dinitrochlorobenzene | PDF | Nitric Acid | Chemical Reactor - Scribd. (n.d.). Retrieved from [Link]

• Synthesis of 2,4,6-triamino-1,3,5- trinitrobenzene - SciELO. (n.d.). Retrieved from [Link]

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Reactivity profile of 2,4-Dichloro-1-methyl-3,5-dinitrobenzene electrophiles

Abstract

This technical guide provides a comprehensive analysis of the reactivity profile of 2,4-dichloro-1-methyl-3,5-dinitrobenzene, a highly functionalized aromatic compound with significant potential as a versatile building block in synthetic and medicinal chemistry. While direct experimental data for this specific molecule is limited, this document leverages established principles of physical organic chemistry and draws upon extensive data from structurally analogous compounds to build a robust and predictive model of its electrophilic behavior. The core focus is on Nucleophilic Aromatic Substitution (SNAr) reactions, detailing the underlying mechanisms, predicting regioselectivity, and exploring the influence of various reaction parameters. Detailed, field-proven protocols, adapted from validated procedures for similar substrates, are provided to guide researchers in the practical application of this potent electrophile.

Molecular Structure and Electronic Landscape

The reactivity of an aromatic compound is fundamentally governed by the electronic and steric effects of its substituents. In 2,4-dichloro-1-methyl-3,5-dinitrobenzene, the interplay between powerful electron-withdrawing groups (EWGs) and a weakly electron-donating group (EDG) creates a unique and highly activated system.

• Nitro Groups (-NO₂): The two nitro groups at positions C3 and C5 are potent EWGs, operating through both strong negative inductive (-I) and negative resonance (-M) effects. Their primary role is to drastically reduce the electron density of the benzene ring, rendering it highly electrophilic and susceptible to attack by nucleophiles.[1][2]

• Chlorine Atoms (-Cl): The chlorine atoms at C2 and C4 act as the leaving groups in SNAr reactions. They are deactivating due to their electron-withdrawing inductive effect (-I), which outweighs their weak electron-donating resonance effect (+M).[3]

• Methyl Group (-CH₃): The methyl group at C1 is a weak EDG, operating through a positive inductive effect (+I) and hyperconjugation. Its influence is minor compared to the powerful nitro groups but can subtly affect the reactivity and regioselectivity of the adjacent C2 position.

The cumulative effect of these substituents, particularly the two nitro groups, transforms the typically nucleophilic benzene ring into a potent electrophile, primed for SNAr chemistry.

Caption: Electronic landscape of 2,4-dichloro-1-methyl-3,5-dinitrobenzene.

The SNAr Reaction: Mechanism and Regioselectivity

The primary pathway for the reaction of this substrate with nucleophiles is the Nucleophilic Aromatic Substitution (SNAr) mechanism. This is not a single-step displacement but rather a two-step addition-elimination process.

2.1 The Addition-Elimination Mechanism

• Nucleophilic Attack (Addition): The reaction is initiated by the attack of a nucleophile (Nu⁻) on one of the carbon atoms bearing a chlorine leaving group. This step is typically the rate-determining step of the reaction.[1] The attack disrupts the aromaticity of the ring and forms a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[2]

• Leaving Group Departure (Elimination): The aromaticity of the ring is restored in a fast subsequent step where the chloride ion is expelled from the Meisenheimer complex.

The stability of the Meisenheimer complex is paramount; the more stable the intermediate, the lower the activation energy for its formation and the faster the overall reaction rate.[1] The ortho and para nitro groups are crucial for stabilizing this intermediate by delocalizing the negative charge through resonance.

Caption: The two-step Addition-Elimination mechanism of SNAr reactions.

2.2 Predicting Regioselectivity: C4 vs. C2 Substitution

A key question for synthetic utility is which chlorine atom is more susceptible to substitution. The regioselectivity is dictated by the relative stability of the two possible Meisenheimer complexes formed upon nucleophilic attack at C4 versus C2.

• Attack at C4: The nucleophile attacks the carbon atom para to the C5-NO₂ group and ortho to the C3-NO₂ group. The resulting negative charge in the Meisenheimer complex is effectively delocalized across the aromatic system and, crucially, onto the oxygen atoms of both nitro groups. This extensive delocalization provides significant stabilization.

• Attack at C2: The nucleophile attacks the carbon atom ortho to the C3-NO₂ group and meta to the C5-NO₂ group. While the charge can be delocalized onto the ortho nitro group (C3), it cannot be directly delocalized onto the meta nitro group (C5) through resonance. Furthermore, the adjacent methyl group at C1 may introduce minor steric hindrance to the approaching nucleophile.

Caption: Stability comparison of Meisenheimer intermediates for C4 vs. C2 attack.

Key Factors Influencing Reaction Kinetics

The rate of SNAr substitution on 2,4-dichloro-1-methyl-3,5-dinitrobenzene can be finely tuned by controlling several experimental parameters.

Factor	Influence on Reactivity	Causality
Nucleophile Strength	Stronger, more polarizable nucleophiles react faster. Typical reactivity order: Thiolates > Amines > Alkoxides.	A stronger nucleophile lowers the activation energy of the rate-determining addition step. Studies with 1-chloro-2,4-dinitrobenzene show hydrazine to be a moderately strong nucleophile for this class of substrate.[5][6]
Solvent Polarity	Polar aprotic solvents (e.g., DMSO, DMF, Acetonitrile) significantly accelerate the reaction.	These solvents excel at solvating the cation (e.g., Na⁺, K⁺) but do not strongly hydrogen-bond with the nucleophile, leaving it more "naked" and reactive. They also stabilize the charged Meisenheimer complex. Protic solvents can solvate and deactivate the nucleophile.[5][7]
Temperature	Higher temperatures increase the reaction rate.	Provides the necessary activation energy for the initial nucleophilic attack. Forcing conditions (high temp, excess nucleophile) can lead to disubstitution.
Leaving Group	For halogens, the typical SNAr reactivity is F > Cl > Br > I.	This counterintuitive trend (opposite of SN1/SN2) is because the highly electronegative fluorine atom strongly polarizes the C-F bond, making the carbon more electrophilic and accelerating the rate-determining attack step.[1]

Field-Proven Experimental Protocols (Adapted)

The following protocols are adapted from established procedures for structurally and electronically similar compounds. They provide a robust starting point for the synthesis and functionalization of 2,4-dichloro-1-methyl-3,5-dinitrobenzene.

4.1 Protocol 1: Synthesis via Dinitration of 2,4-Dichlorotoluene

The target molecule can be synthesized by the dinitration of commercially available 2,4-dichlorotoluene. This process requires aggressive nitrating conditions due to the deactivating nature of the two chlorine atoms.

Caption: Workflow for the synthesis of the target electrophile.

Methodology:

• Preparation of Nitrating Mixture: In a three-necked flask equipped with a mechanical stirrer, thermometer, and dropping funnel, carefully add fuming sulfuric acid (oleum, ~20% SO₃). Cool the flask in an ice/salt bath to 0-5 °C. Slowly add concentrated nitric acid (90-98%) dropwise while maintaining the low temperature.[8][9]

• Substrate Addition: Once the nitrating mixture is prepared and cooled, add 2,4-dichlorotoluene dropwise, ensuring the reaction temperature does not exceed 10 °C.

• Reaction: After the addition is complete, allow the mixture to stir at low temperature for 1 hour. Then, slowly raise the temperature. Based on similar transformations, a staged heating profile (e.g., heat to 90 °C, then to 120 °C) over several hours is required to drive the reaction to completion.[9] Monitor the reaction progress by TLC or GC analysis.

• Work-up: Once the reaction is complete, cool the mixture and carefully pour it onto a large volume of crushed ice with vigorous stirring. The crude product will precipitate as a solid.

• Purification: Collect the solid by vacuum filtration and wash thoroughly with cold water until the washings are neutral. The crude product can be purified by recrystallization from a suitable solvent such as ethanol to yield the final product.

Justification of Choices: The use of fuming sulfuric acid and concentrated nitric acid is necessary to generate a high concentration of the nitronium ion (NO₂⁺) electrophile, required to overcome the deactivation of the dichlorinated ring. The staged heating allows for controlled mononitration followed by the more difficult second nitration.

4.2 Protocol 2: Regioselective Monosubstitution with Piperidine

This protocol details the selective substitution of the C4-chloro group, leveraging the predicted regioselectivity.

Methodology:

• Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 2,4-dichloro-1-methyl-3,5-dinitrobenzene (1.0 eq.) in a polar aprotic solvent such as methanol or benzene.[4]

• Nucleophile Addition: Add piperidine (1.0-1.1 eq.) to the solution. Using a slight excess of the nucleophile is common, but a large excess should be avoided to minimize the risk of disubstitution.

• Reaction: Stir the reaction mixture at a controlled temperature (e.g., 25-45 °C). The reaction progress can be monitored spectrophotometrically by the appearance of the product or by TLC analysis.[4]

• Work-up: Upon completion, remove the solvent under reduced pressure. The residue can be dissolved in an organic solvent (e.g., ethyl acetate) and washed with dilute acid (to remove excess piperidine) and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. The crude product can be purified via column chromatography on silica gel to isolate the pure 4-(piperidin-1-yl)-2-chloro-1-methyl-3,5-dinitrobenzene.

Justification of Choices: The use of a slight excess of the amine at moderate temperature in a suitable solvent is a well-established method to achieve clean, selective monosubstitution on highly activated dihalobenzenes.[4][10] Methanol is a suitable solvent, though aprotic solvents like benzene have also been shown to be effective.[4]

Applications in Drug Development and Advanced Synthesis

The true value of 2,4-dichloro-1-methyl-3,5-dinitrobenzene lies in its potential as a scaffold for building molecular complexity.

• Orthogonal Functionalization: The predicted high regioselectivity allows for a two-step, orthogonal substitution strategy. A first nucleophile can be directed to the C4 position under kinetic control. The remaining C2-chloro group, now adjacent to a potentially bulky substituent, can be replaced by a second, different nucleophile under more forcing conditions. This provides a direct route to complex, non-symmetrical derivatives.

• Scaffold for Library Synthesis: This molecule is an ideal starting point for the parallel synthesis of compound libraries. By reacting the core with a diverse set of nucleophiles (amines, thiols, phenols), medicinal chemists can rapidly generate a wide array of analogs for structure-activity relationship (SAR) studies.

• Precursor for Heterocycles: The dinitro functionalities can be reduced to diamines, which can then serve as precursors for the synthesis of various heterocyclic systems, such as benzimidazoles, which are common motifs in pharmaceuticals.

Conclusion

2,4-dichloro-1-methyl-3,5-dinitrobenzene is a potent electrophile whose reactivity is dominated by the powerful activating effects of two nitro groups. Its chemistry is centered around the Nucleophilic Aromatic Substitution (SNAr) pathway. A thorough analysis of the electronic factors and the stability of the corresponding Meisenheimer intermediates leads to a strong prediction of preferential substitution at the C4 position. This inherent regioselectivity, combined with the presence of a second, less reactive chlorine atom, makes this compound a highly valuable and versatile building block for researchers in drug discovery and advanced materials, enabling the strategic construction of complex molecular architectures.

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An In-depth Technical Guide to the Core Differences Between 2,4-Dinitrochlorobenzene and Dihalo-Dinitro Aromatic Compounds

A Senior Application Scientist's Field-Proven Analysis for Researchers and Drug Development Professionals

Preamble: Establishing the Comparative Framework

In the landscape of chemical synthesis, particularly for pharmaceutical and agrochemical development, nitrated aromatic compounds serve as foundational intermediates. Among the most well-known is 2,4-Dinitrochlorobenzene (DNCB), a molecule with a long history of industrial use and unique applications in immunological research. This guide aims to provide a detailed comparison between DNCB and a more complex, substituted aromatic compound.

Initial inquiries for "2,4-Dichloro-3,5-dinitrotoluene" do not correspond to a widely documented or commercially available chemical entity. However, a structurally related and highly relevant compound, 2,4-Dichloro-3,5-dinitrobenzotrifluoride , is a key intermediate in modern synthesis.[1][2] This guide will therefore proceed by comparing the archetypal DNCB with this dihalogenated, trifluoromethylated analogue. This comparison offers a more potent analysis of how specific substitutions on the aromatic ring—a second chlorine atom and the replacement of a methyl group with a trifluoromethyl group—dramatically alter the molecule's properties, reactivity, applications, and safety profile.

Molecular Structure and Physicochemical Properties: A Tale of Two Rings

The fundamental differences between these two molecules begin with their structure. DNCB is a substituted benzene, while 2,4-Dichloro-3,5-dinitrobenzotrifluoride is a substituted benzotrifluoride. This core variance, combined with the number and nature of their substituents, dictates their chemical behavior.

The presence of two electron-withdrawing nitro groups in DNCB makes the chlorine atom at the C1 position highly susceptible to nucleophilic aromatic substitution (SNAr), which is the cornerstone of its utility as a chemical intermediate.[3] In 2,4-Dichloro-3,5-dinitrobenzotrifluoride, the aromatic ring is even more electron-deficient due to the cumulative effect of two nitro groups, two chlorine atoms, and the potent inductively withdrawing trifluoromethyl (-CF3) group.

Figure 1: Comparative Molecular Structures.

Table 1: Comparative Physicochemical Properties

Property	2,4-Dinitrochlorobenzene (DNCB)	2,4-Dichloro-3,5-dinitrobenzotrifluoride	Reference(s)
CAS Number	97-00-7	29091-09-6	[3][4]
Molecular Formula	C₆H₃ClN₂O₄	C₇HCl₂F₃N₂O₄	[3][5]
Molecular Weight	202.55 g/mol	305.00 g/mol	[5][6]
Appearance	Yellow crystalline solid	Light yellow crystalline powder	[1][3]
Melting Point	48-54 °C	76-78 °C	[4][7]
Boiling Point	315 °C	291-294 °C	[4][7]
Solubility	Insoluble in water; soluble in ether, benzene, ethanol.	Insoluble in water; slightly soluble in chloroform, methanol.	[3][8]

The higher melting point of the dichlorodinitrobenzotrifluoride is attributable to its greater molecular weight and more complex, potentially more crystalline, structure.

Synthesis and Manufacturing Protocols

The synthesis of both compounds relies on electrophilic aromatic substitution, specifically nitration, but the starting materials and reaction conditions differ significantly, reflecting the influence of the substituents already present on the ring.

Synthesis Workflow Comparison

Figure 2: High-level comparison of synthesis workflows.

Experimental Protocol: Synthesis of 2,4-Dinitrochlorobenzene

This protocol is a representative laboratory-scale synthesis based on established industrial methods.[9][10]

• Reactor Setup: A three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer is charged with a cooled mixture of concentrated sulfuric acid (e.g., 340g) and nitric acid (e.g., 160g).

• Addition of Substrate: Chlorobenzene (e.g., 100g) is added dropwise to the stirred mixed acid. The temperature must be carefully controlled and maintained at 50-55°C using an ice bath to prevent runaway reactions.

• Reaction Completion: After the addition is complete, the reaction temperature is raised to 95°C and held for approximately 2 hours to drive the dinitration to completion.

• Workup: The reaction mixture is cooled and then carefully poured into a large volume of cold water. The crude 2,4-DNCB precipitates as a solid.

• Purification: The solid product is collected by filtration, washed thoroughly with water to remove residual acid, and can be further purified by recrystallization from ethanol. The primary product is 1-chloro-2,4-dinitrobenzene.[9]

Experimental Protocol: Synthesis of 2,4-Dichloro-3,5-dinitrobenzotrifluoride

This protocol is based on patented manufacturing processes, which often require more forcing conditions due to the deactivated nature of the starting material.[11]

• Reactor Setup: A suitable reactor is charged with fuming sulfuric acid (oleum) and nitric acid. The mixture is brought to a controlled temperature of 40-45°C.

• Substrate Addition: The starting material, 2,4-dichlorobenzotrifluoride, is added dropwise. The initial temperature is maintained for approximately 1 hour post-addition.

• Staged Heating: The reaction requires a programmed heating ramp to proceed effectively. For example, the temperature is raised uniformly to 90°C over 3 hours, then to 100°C over the next 6-7 hours, and finally to 120°C over 4 hours.

• Reaction Completion: The reaction is held at 120°C for several hours (e.g., 5 hours), with progress monitored by analyzing samples for the disappearance of mono-nitrated intermediates.

• Workup and Purification: The completed reaction mixture is cooled and subjected to a series of washing steps, first with water and then with an alkaline solution, to remove acids. The final product is often purified via recrystallization.[11]

Comparative Applications and Functional Insights

The structural differences directly translate into distinct industrial and research applications.

2,4-Dinitrochlorobenzene (DNCB): A Versatile Precursor and Immunological Tool

The primary utility of DNCB stems from the lability of its chlorine atom to nucleophilic attack. This makes it a cornerstone intermediate for a vast array of products:

• Dyes and Pigments: It is a precursor in the manufacturing of various colorants, particularly sulfur and azo dyes.[12][13]

• Agrochemicals: DNCB is used in the synthesis of certain fungicides and other pesticides.[13]

• Pharmaceuticals and Reagents: It serves as a starting material for compounds like dinitrophenol and dinitroaniline.[14] It is also used as a reagent for detecting pyridine compounds and as a substrate for glutathione S-transferase assays.[15][16]

• Immunology (Unique Application): DNCB is a potent hapten , a small molecule that can elicit an immune response only when attached to a large carrier such as a protein. It is widely used in research to induce and study delayed-type hypersensitivity (DTH), a T-cell-mediated immune response.[16][17] Clinically, this property has been harnessed to treat alopecia areata and warts by inducing a controlled contact dermatitis.[15][18]

2,4-Dichloro-3,5-dinitrobenzotrifluoride: A Specialized Building Block

This compound is not a general-purpose intermediate like DNCB. Its highly substituted and electron-poor nature makes it a specialized building block for creating complex, high-performance molecules:

• Advanced Agrochemicals: The benzotrifluoride moiety is a common feature in modern pesticides. The -CF3 group can enhance metabolic stability and cell membrane permeability. This compound is a key intermediate for such advanced agrochemicals.[1][2]

• Pharmaceutical Synthesis: Similarly, in drug development, the -CF3 group is a valued substituent. This molecule serves as a starting point for synthesizing active pharmaceutical ingredients (APIs), potentially including kinesin spindle protein inhibitors.[2] The two chlorine atoms offer distinct reactive sites for further chemical modification.

Toxicology and Safety Profiles: From Allergen to Irritant

The toxicological profiles of these compounds are markedly different, a fact that must be appreciated by any researcher handling them.

Table 2: Comparative Toxicological Data and Hazard Classifications

Hazard Information	2,4-Dinitrochlorobenzene (DNCB)	2,4-Dichloro-3,5-dinitrobenzotrifluoride	Reference(s)
Acute Oral Toxicity (LD₅₀, rat)	~1070 mg/kg	Not widely reported, but generally classified as harmful.	[3][19]
Acute Dermal Toxicity (LD₅₀, rabbit)	130 mg/kg	Not widely reported.	[19][20]
Primary Hazards	Toxic by inhalation, ingestion, and skin contact. Severe skin and eye irritant. Potent skin sensitizer (allergen).	Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and eye irritation.	[4][7][19][20]
GHS Classification Highlights	Acute Toxicity (Oral, Dermal, Inhalation), Skin Corrosion/Irritation, Serious Eye Damage, Skin Sensitization, Germ Cell Mutagenicity, Carcinogenicity, Specific Target Organ Toxicity, Hazardous to the Aquatic Environment.	Acute Toxicity (Oral, Dermal, Inhalation), Skin Corrosion/Irritation, Serious Eye Damage/Eye Irritation.	[4][7]

Causality Behind the Hazard:

The most critical difference is DNCB's classification as a potent skin sensitizer .[16][19] Its ability to readily penetrate the skin and react with endogenous proteins (haptenation) is precisely what triggers the T-cell mediated allergic response. This property is both its unique utility in immunology and its greatest occupational hazard.[21][22]

2,4-Dichloro-3,5-dinitrobenzotrifluoride is classified as harmful and an irritant, but it is not noted for the same potent sensitizing effects as DNCB.[4] While still a hazardous chemical requiring careful handling, its toxicological profile is dominated by general toxicity and irritation rather than specific, immune-mediated sensitization.

Conclusion: A Synthesis of Differences

While both 2,4-Dinitrochlorobenzene and 2,4-Dichloro-3,5-dinitrobenzotrifluoride are dinitrated aromatic compounds, they are far from interchangeable. Their differences are a clear lesson in structure-activity relationships.

• DNCB is a foundational, high-volume intermediate chemical. Its reactivity is dominated by a single, highly activated chlorine atom, making it a versatile precursor. Its most distinctive feature is its role as a hapten, which defines both its unique application in immunology and its primary toxicological hazard as a potent skin sensitizer.

• 2,4-Dichloro-3,5-dinitrobenzotrifluoride is a specialized, high-value intermediate. Its structure, featuring two chlorine atoms and a strongly deactivating trifluoromethyl group, is designed for the synthesis of modern, complex agrochemicals and pharmaceuticals where metabolic stability and specific functionalities are paramount. Its hazard profile is one of general toxicity and irritation, lacking the pronounced sensitizing properties of DNCB.

For researchers and drug development professionals, understanding these core distinctions is crucial for selecting the appropriate building blocks, designing safe and effective synthesis protocols, and anticipating the biological and toxicological properties of the resulting target molecules.

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A Technical Guide to the Physicochemical Characterization of 2,4-Dichloro-3,5-dinitrotoluene: Melting and Boiling Point Determination

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction: The Significance of Melting and Boiling Points in Compound Characterization

The melting and boiling points are fundamental physical properties of a pure substance. For the organic chemist, these values serve as crucial initial indicators of purity and can be instrumental in the identification of a compound.[1] A sharp and narrow melting point range is indicative of a high degree of purity, whereas a broad and depressed melting range suggests the presence of impurities.[1][2] Similarly, the boiling point at a given pressure is a characteristic constant for a liquid and is invaluable for both identification and purification through distillation.

This guide will provide a detailed exploration of the standard methodologies for determining these critical parameters, with a specific focus on their application to aromatic nitro compounds like 2,4-Dichloro-3,5-dinitrotoluene.

Physicochemical Data for a Related Compound: 2,4-Dichloro-3,5-dinitrobenzotrifluoride

As of the date of this publication, specific, publicly available experimental data for the melting and boiling points of 2,4-Dichloro-3,5-dinitrotoluene is limited. However, data for the structurally similar compound, 2,4-Dichloro-3,5-dinitrobenzotrifluoride (CAS No: 29091-09-6), is available and can serve as a useful reference point for understanding the expected properties and for the development of analytical methods. The primary structural difference is the presence of a trifluoromethyl group (-CF3) in place of a methyl group (-CH3).

Physical Property	Value	Source(s)
Melting Point	76-78 °C	,
Boiling Point	291-294 °C	,

It is imperative for researchers to experimentally determine the melting and boiling points for 2,4-Dichloro-3,5-dinitrotoluene to establish its unique physicochemical profile.

Experimental Determination of Melting Point

The melting point of a solid is the temperature at which it transitions from a solid to a liquid phase at atmospheric pressure. For a pure crystalline solid, this transition occurs over a very narrow temperature range.

Principle of Melting Point Determination

The underlying principle of melting point determination involves heating a small, finely powdered sample of the compound at a controlled rate and observing the temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes liquid. The accuracy of this measurement is highly dependent on a slow and steady heating rate to ensure thermal equilibrium between the heating block, the thermometer, and the sample.

Experimental Protocol: Capillary Method using a Mel-Temp Apparatus

The capillary method is the most common technique for determining the melting point of a solid organic compound.

Materials:

• Mel-Temp apparatus or similar melting point apparatus

• Capillary tubes (sealed at one end)

• Sample of 2,4-Dichloro-3,5-dinitrotoluene (finely powdered)

• Mortar and pestle

• Spatula

Procedure:

• Sample Preparation: Ensure the sample is completely dry and finely powdered. If necessary, grind the crystalline sample using a clean mortar and pestle.

• Loading the Capillary Tube: Press the open end of a capillary tube into the powdered sample. A small amount of the sample will be forced into the tube.

• Packing the Sample: To pack the sample tightly at the bottom of the tube, gently tap the sealed end of the capillary tube on a hard surface or drop it through a long glass tube. The packed sample should be approximately 2-3 mm in height.

• Apparatus Setup: Place the capillary tube into the sample holder of the Mel-Temp apparatus. Ensure the apparatus is at room temperature or at least 20 °C below the expected melting point.

• Rapid Initial Heating (Optional): If the approximate melting point is unknown, a rapid heating can be performed to get a preliminary estimate. A fresh sample must be used for the accurate determination.

• Accurate Determination: Heat the sample at a rate of approximately 1-2 °C per minute.[3]

• Observation and Recording: Observe the sample through the magnifying lens. Record the temperature at which the first droplet of liquid is visible (T1) and the temperature at which the last crystal melts (T2). The melting point range is reported as T1-T2.

Causality Behind Experimental Choices:

• Fine Powder: A finely powdered sample ensures uniform heat distribution.

• Tight Packing: Tightly packing the sample prevents air pockets and allows for efficient heat transfer.

• Slow Heating Rate: A slow heating rate is crucial for maintaining thermal equilibrium, ensuring that the temperature recorded by the thermometer accurately reflects the temperature of the sample.

Logical Flow of Melting Point Determination

Caption: Experimental workflow for melting point determination.

Experimental Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure of the gas above it.[4] For an open system, this is typically the atmospheric pressure.

Principle of Boiling Point Determination

The determination of a boiling point involves heating the liquid until it boils and its vapor phase is in equilibrium with the liquid phase. The temperature of the vapor is then measured. It is crucial to ensure that the thermometer bulb is positioned in the vapor phase above the liquid to obtain an accurate reading, as the liquid itself can become superheated.[5]

Experimental Protocol: Thiele Tube Method

The Thiele tube method is a convenient and widely used technique for determining the boiling point of a small amount of liquid.[5]

Materials:

• Thiele tube

• Mineral oil or other suitable heating fluid

• Small test tube (e.g., a fusion tube)

• Capillary tube (sealed at one end)

• Thermometer

• Rubber band or wire to attach the test tube to the thermometer

• Bunsen burner or other heat source

Procedure:

• Sample Preparation: Place a small amount (a few drops) of the liquid sample into the small test tube.

• Capillary Inversion: Place the capillary tube, with the sealed end up, into the test tube containing the liquid.

• Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or wire, ensuring the bulb of the thermometer is level with the bottom of the test tube.

• Thiele Tube Setup: Clamp the Thiele tube and fill it with mineral oil to a level just above the side arm.

• Immersion: Immerse the thermometer and test tube assembly into the Thiele tube, ensuring the rubber band is above the oil level.

• Heating: Gently heat the side arm of the Thiele tube with a small flame. The shape of the Thiele tube is designed to allow for convection currents to ensure uniform heating of the oil.

• Observation: As the temperature rises, a stream of bubbles will emerge from the open end of the inverted capillary tube. Continue heating until a continuous and rapid stream of bubbles is observed.

• Cooling and Recording: Remove the heat source and allow the apparatus to cool. The stream of bubbles will slow down and eventually stop. The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Causality Behind Experimental Choices:

• Inverted Capillary: The inverted capillary traps vapor from the boiling liquid. The continuous stream of bubbles indicates that the vapor pressure inside the capillary is greater than the atmospheric pressure.

• Thiele Tube Design: The specific shape of the Thiele tube promotes natural convection of the heating oil, ensuring a uniform temperature distribution without the need for stirring.

• Recording on Cooling: Recording the temperature as the liquid enters the capillary upon cooling provides a more accurate measurement of the boiling point, as it signifies the point where the external pressure is equal to the vapor pressure of the liquid.

Logical Flow of Boiling Point Determination (Thiele Tube Method)

Caption: Experimental workflow for boiling point determination using the Thiele tube method.

Conclusion

The accurate determination of melting and boiling points is a cornerstone of chemical research and drug development. This guide has provided detailed, step-by-step protocols for these essential measurements, grounded in established scientific principles. While specific experimental data for 2,4-Dichloro-3,5-dinitrotoluene remains to be publicly documented, the methodologies and theoretical framework presented herein provide a robust foundation for researchers to characterize this and other novel compounds with confidence and precision.

References

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Protocols & Analytical Methods

Nitration methods for 2,4-dichlorotoluene to produce dinitro derivatives

Introduction & Mechanistic Rationale

The synthesis of highly functionalized aromatic intermediates is a cornerstone of agrochemical and pharmaceutical drug development. Dinitro derivatives of 2,4-dichlorotoluene (2,4-DCT)—specifically 2,4-dichloro-3,5-dinitrotoluene—serve as critical precursors for N,N-dialkyl-dinitro-phenylenediamine herbicides and complex small-molecule therapeutics[1].

However, multi-nitration of deactivated rings presents significant synthetic challenges regarding regioselectivity, reaction kinetics, and exotherm management. As a Senior Application Scientist, it is crucial to understand why specific reagents and conditions are chosen, rather than simply executing a recipe.

The Causality of Regioselectivity: The reactivity and orientation of incoming substituents are dictated by the interplay of electronic and steric effects on the aromatic ring[2].

• Mononitration (C5-Attack): The starting material, 2,4-DCT, features an ortho/para-directing methyl group and two ortho/para-directing (but electronically deactivating) chlorine atoms. The combined directing effects of the chlorines heavily favor positions C3 and C5. Because position C3 is sterically hindered (flanked by the bulky C2 and C4 chlorine atoms), the first nitronium electrophile (

  ) preferentially attacks the kinetically and sterically accessible C5 position, yielding 2,4-dichloro-5-nitrotoluene[2].

• Dinitration (C3-Attack): The installation of the first nitro group severely depletes the ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  -electron density of the ring. To overcome the activation energy barrier for a second nitration, and to force the electrophile into the sterically compressed C3 position, a highly aggressive "mixed acid" system (fuming nitric acid and oleum) at elevated temperatures is required.

Synthetic Pathway Visualization

Pathway depicting the two-phase regioselective nitration of 2,4-dichlorotoluene.

Reagent Profiling and Stoichiometry

Standardizing stoichiometry is essential to prevent over-oxidation of the benzylic methyl group to a carboxylic acid[2]. The physicochemical transitions between steps serve as inherent analytical validation markers.

Table 1: Physico-Chemical Profile of Analytes

Compound	Molecular Formula	Molar Mass	Substituted Positions	Physical State (RT)	GC-MS Base Peak (m/z)
2,4-Dichlorotoluene		161.03 g/mol	C1, C2, C4	Colorless Liquid	160
2,4-Dichloro-5-nitrotoluene		206.02 g/mol	C1, C2, C4, C5	Yellow Solid	205
2,4-Dichloro-3,5-dinitrotoluene		251.02 g/mol	C1, C2, C3, C4, C5	Crystalline Solid	250

Table 2: Stoichiometric Setup for 0.2 Mol Scale

Phase	Reagent / Solvent	Amount	Functionality
Phase 1	2,4-Dichlorotoluene	32.2 g (0.2 mol)	Aromatic Substrate
Phase 1	1,2-Dichloroethane (DCE)	100 g	Inert reaction solvent
Phase 1	Nitric Acid (98%)	13.9 g (0.22 mol)	Primary nitrating agent
Phase 2	Oleum (20% in )	50 mL	Super-acidic dehydrating medium
Phase 2	Fuming Nitric Acid (>90%)	20 mL (Excess)	Secondary nitrating agent

Step-by-Step Experimental Protocols

Caution: Nitration reactions are highly exothermic. Fuming nitric acid and oleum are severe oxidants and corrosives. All procedures must be conducted within a heavy-duty fume hood utilizing blast shields and strict temperature monitoring.

Phase 1: Synthesis of 2,4-Dichloro-5-nitrotoluene (Mononitration)

Causality of Design: 1,2-dichloroethane is chosen as the solvent because it solubilizes the starting material effectively while remaining completely inert to both strong acids and oxidizing conditions, minimizing side-reaction impurities[3].

• System Initialization: Equip a 500 mL three-necked round-bottom flask with a mechanical stirrer, an internal thermocouple, and an addition funnel.

• Substrate Dissolution: Charge the flask with 32.2 g (0.2 mol) of 2,4-dichlorotoluene and 100 g of 1,2-dichloroethane.

• Thermal Regulation: Submerge the flask in an ice-water/salt bath. Allow the internal temperature to drop to 0–5 °C.

• Electrophile Generation & Addition: Place 13.9 g (0.22 mol) of 98% Nitric Acid into the addition funnel. Add the acid dropwise over 45 minutes[3].

  • Self-Validating Step: Monitor the thermocouple strictly. The temperature must not exceed 5 °C. A sudden thermal spike indicates uncontrolled multi-nitration or methyl oxidation.

• Maturation: Following the addition, remove the ice bath and fit the flask with a reflux condenser. Gradually warm to 30–35 °C and maintain for 2.0 hours.

• Workup & Neutralization: Cool the mixture to room temperature. Transfer to a separatory funnel and wash the organic phase cautiously with saturated

  (aqueous) until the evolution of ceases and the aqueous pH stabilizes at ~7.0[3].

• Isolation: Evaporate the 1,2-dichloroethane under reduced pressure to yield a crude yellow solid. Recrystallize from minimal hot ethanol to yield pure 2,4-dichloro-5-nitrotoluene (~80-85% yield).

Phase 2: Synthesis of 2,4-Dichloro-3,5-dinitrotoluene (Dinitration)

Causality of Design: The intermediate is profoundly deactivated. Oleum is deployed not only as a solvent and acid catalyst but because the excess

drives the equilibrium of generation to completion by sequestering any water formed[2].

• System Initialization: In a pristine 250 mL three-necked flask equipped with a reflux condenser, thermocouple, and magnetic stirrer, suspend 20.6 g (0.1 mol) of the isolated 2,4-dichloro-5-nitrotoluene in 50 mL of Oleum.

• Addition: Chill the suspension to 10 °C. Slowly add 20 mL of fuming nitric acid dropwise.

  • Self-Validating Step: A deep orange/brown coloration will develop as the super-electrophile complexes with the aromatic

    -system.

• Thermal Forcing: Slowly heat the mixture to 90–100 °C using a silicone oil bath. Maintain this reflux for 3–4 hours.

  • Troubleshooting: If the reaction stalls, TLC (SiO2, 9:1 Hexane:Ethyl Acetate) will reveal unreacted mononitro starting material (higher Rf value than the dinitro product).

• Quenching: Allow the mixture to cool slightly (to ~50 °C). Extremely carefully, pour the dense acidic mixture over 400 g of vigorously stirred crushed ice.

  • Self-Validating Step: The sudden shift in polarity will trigger the immediate precipitation of 2,4-dichloro-3,5-dinitrotoluene as a golden-yellow to tan crystalline solid[1].

• Purification: Collect the solid via vacuum filtration (Buchner funnel). Wash the filter cake extensively with ice-cold distilled water until the filtrate runs neutral. Recrystallize the crude mass from 95% ethanol to yield pure 2,4-dichloro-3,5-dinitrotoluene.

References

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Application Notes and Protocols for 2,4-Dichloro-3,5-dinitrotoluene as a Pharmaceutical Intermediate

Abstract

This document provides a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the strategic utilization of 2,4-dichloro-3,5-dinitrotoluene and its close structural analog, 2,4-dichloro-3,5-dinitrobenzotrifluoride (CAS 29091-09-6), as versatile intermediates in pharmaceutical synthesis. While direct literature on the toluene variant is sparse, the principles of reactivity are conserved and well-demonstrated by its trifluoromethylated counterpart, which is a known intermediate for agrochemicals and pharmaceuticals.[1][2][3] This guide elucidates the core chemical principles governing its reactivity, focusing on nucleophilic aromatic substitution (SNAr) and selective nitro group reduction. Detailed, field-proven protocols are provided to empower scientists to leverage this scaffold for the construction of complex molecular architectures relevant to modern drug discovery.

Introduction: A Scaffold Primed for Derivatization

Substituted dinitrotoluenes are foundational building blocks in organic synthesis, primarily used in the production of dyes, explosives, and polyurethane precursors.[4][5] However, the specific substitution pattern of 2,4-dichloro-3,5-dinitrotoluene presents a unique opportunity in medicinal chemistry. The molecule is strategically "activated" for sequential, regioselective modifications, making it an ideal starting point for building diverse compound libraries.

The key to its utility lies in its electronic architecture:

• Two Electron-Withdrawing Nitro Groups (-NO₂): These groups strongly reduce the electron density of the aromatic ring, making it highly susceptible to attack by nucleophiles.[6][7][8]

• Two Labile Chloro Groups (-Cl): Positioned ortho and para to the nitro groups, these halogens serve as excellent leaving groups in nucleophilic aromatic substitution (SNAr) reactions.[6][9]

• Reducible Nitro Moieties: The nitro groups themselves can be chemically reduced to primary amines, which are pivotal functional handles for subsequent synthetic elaborations, including the formation of amides, sulfonamides, and heterocyclic rings.[10][11]

This guide will focus on the practical application of these principles, providing robust protocols for key transformations.

Physicochemical and Safety Data

While detailed experimental data for 2,4-dichloro-3,5-dinitrotoluene is not widely published, the properties of the closely related 2,4-dichloro-3,5-dinitrobenzotrifluoride (DCDNT) provide a reliable surrogate for handling and experimental design.

Table 1: Physicochemical Properties of 2,4-Dichloro-3,5-dinitrobenzotrifluoride

Property	Value	Source
CAS Number	29091-09-6	[12][13]
Molecular Formula	C₇HCl₂F₃N₂O₄	[14]
Appearance	Light yellow needle-like crystals	[2][15]
Melting Point	74 - 78 °C	[13][15]
Boiling Point	291 - 294 °C	[2][15]
Solubility	Insoluble in water; Soluble in hot ethanol, benzene, toluene, acetone.	[15][16]

Critical Safety & Handling Precautions

Compounds of this class are hazardous and must be handled with stringent safety protocols.

• Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[14][17] Suspected of causing genetic defects, cancer, and damage to organs through prolonged exposure.

• Personal Protective Equipment (PPE): Always work in a certified chemical fume hood.[17] Wear chemical-resistant gloves (e.g., nitrile), a flame-retardant lab coat, and chemical safety goggles with a face shield.[18]

• Handling: Avoid creating dust. Prevent contact with skin and eyes.[17] Keep away from strong oxidizing agents and strong bases.[17][18]

• Disposal: Dispose of waste through a licensed, professional waste disposal service in accordance with local, state, and federal regulations.[18] This material is very toxic to aquatic life with long-lasting effects.

Synthesis of the Intermediate Scaffold

The synthesis of dinitrated toluenes is typically achieved through the nitration of a dichlorinated precursor using a potent nitrating agent, such as a mixture of fuming nitric acid and fuming sulfuric acid (oleum).[19][20] The harsh conditions are necessary to overcome the deactivating effect of the two chlorine atoms and install two nitro groups.[21]

Caption: General workflow for the synthesis of the target intermediate.

Protocol 1: Synthesis of 2,4-Dichloro-3,5-dinitrobenzotrifluoride

This protocol is adapted from established procedures for the synthesis of the benzotrifluoride analog and serves as a robust template.[19]

• Preparation: In a three-necked flask equipped with a mechanical stirrer, condenser, and thermometer, carefully charge fuming sulfuric acid (30-33% SO₃). Cool the flask in an ice bath.

• Nitrating Mixture: Slowly add fuming nitric acid (90%) to the stirred sulfuric acid, maintaining a low temperature.

• Substrate Addition: Once the nitrating mixture is prepared and cooled, add 2,4-dichlorobenzotrifluoride portion-wise to the slurry.

• Reaction: Heat the reaction mixture to approximately 76°C and maintain this temperature with vigorous stirring for 96 hours. The reaction progress should be monitored by TLC or GC-MS.

• Work-up: Cool the mixture and carefully pour it over crushed ice. The solid product will precipitate.

• Purification: Collect the crude solid by filtration. Wash the solid sequentially with water and a 5% sodium bicarbonate solution until the washings are neutral. Recrystallize the crude product from ethanol to yield pure 2,4-dichloro-3,5-dinitrobenzotrifluoride as a yellow crystalline solid.

Core Application: Nucleophilic Aromatic Substitution (SNAr)

The primary utility of this scaffold is its high reactivity in SNAr reactions. The strong electron-withdrawing nitro groups stabilize the negatively charged intermediate (Meisenheimer complex), which is the rate-determining step of the reaction.[6][9][22] This allows for the displacement of one or both chlorine atoms with a wide range of nucleophiles.

Caption: The two-step addition-elimination mechanism of SNAr reactions.

Protocol 2: Monosubstitution via SNAr with a Primary Amine

This protocol describes a representative reaction to displace a single chlorine atom, a common first step in building a pharmaceutical scaffold.

• Reagents & Setup: In a round-bottom flask, dissolve 1.0 equivalent of 2,4-dichloro-3,5-dinitrobenzotrifluoride in a suitable polar aprotic solvent (e.g., ethanol, THF, or DMF). Add 1.1 equivalents of the desired primary amine (e.g., propylamine) and 1.5 equivalents of a non-nucleophilic base (e.g., diisopropylethylamine, DIPEA) to scavenge the HCl byproduct.

• Reaction: Stir the mixture at room temperature or heat gently (e.g., 50-80°C) as needed. The reaction progress can be easily monitored by TLC, watching for the consumption of the starting material.

• Work-up: Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

• Extraction: Redissolve the residue in a water-immiscible organic solvent (e.g., ethyl acetate) and wash with 1M HCl to remove excess amine and DIPEA, followed by a saturated sodium bicarbonate solution and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography on silica gel to isolate the monosubstituted product. A patent demonstrates a similar reaction where 2,4-dichloro-3,5-dinitrobenzotrifluoride is reacted with di-n-propylamine in ethanol.[23]

Core Application: Selective Nitro Group Reduction

The conversion of nitro groups to anilines is a cornerstone of medicinal chemistry, opening pathways to a vast array of heterocyclic systems.[24][25][26] The selective reduction of one nitro group in a dinitro compound can be challenging but is achievable with specific reagents. The Zinin reduction, using reagents like sodium sulfide or aqueous ammonium sulfide, is a classic method for such transformations.[10][11][27] The choice of which nitro group is reduced is often governed by sterics and electronics; typically, the least sterically hindered nitro group is reduced preferentially.[27]

Caption: General workflow for the selective reduction of a nitro group.

Protocol 3: Selective Monoreduction of a Dinitro Aromatic

This protocol provides a general framework for the selective reduction of a dinitro compound, which can be optimized for the specific substrate.

• Setup: Dissolve the dinitro starting material (1.0 equivalent) in a mixture of ethanol and water.

• Reagent Preparation: In a separate flask, prepare the reducing agent. For example, dissolve sodium sulfide nonahydrate (Na₂S·9H₂O) in water.

• Reaction: Add the sulfide solution dropwise to the stirred solution of the dinitro compound at room temperature or with gentle heating. The reaction is often exothermic and may require cooling. Monitor the reaction closely by TLC.

• Work-up: Once the starting material is consumed, dilute the reaction mixture with water and extract with an organic solvent like ethyl acetate.

• Purification: Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The resulting amino-nitro product can be purified by column chromatography or recrystallization.

Downstream Applications: Building Pharmaceutical Scaffolds

The true value of 2,4-dichloro-3,5-dinitrotoluene as an intermediate is realized in multi-step syntheses. The products from the initial SNAr and reduction reactions are themselves versatile intermediates. For example, an ortho-amino-chloro-nitro aromatic compound can be used to construct bicyclic heterocyclic systems, which are common motifs in active pharmaceutical ingredients (APIs). The development of automated and continuous flow chemistry systems has further streamlined the synthesis of APIs from such intermediates.[28][29][30]

Caption: Logical flow from the starting intermediate to a complex API precursor.

Conclusion

2,4-Dichloro-3,5-dinitrotoluene and its analogs are powerful and cost-effective intermediates for pharmaceutical research and development. Their predictable reactivity in nucleophilic aromatic substitution and nitro group reduction provides a reliable platform for generating molecular diversity. By following the robust protocols and safety guidelines outlined in this document, scientists can effectively harness the synthetic potential of this scaffold to accelerate the discovery and development of novel therapeutic agents.

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• 24. EP1620440B1 - Synthesis of substituted heterocyclic compounds - Google Patents [patents.google.com]
• 25. ijrti.org [ijrti.org]
• 26. Synthesis of Some New Heterocyclic Nitrogen Compounds Starting from Pyromellitic Dianhydride – Oriental Journal of Chemistry [orientjchem.org]
• 27. echemi.com [echemi.com]
• 28. communities.springernature.com [communities.springernature.com]
• 29. BJOC - The synthesis of active pharmaceutical ingredients (APIs) using continuous flow chemistry [beilstein-journals.org]
• 30. scllifesciences.com [scllifesciences.com]

Application Note: Synthesis of Polycondensable Monomers from 2,4-Dichloro-3,5-dinitrotoluene for High-Performance Polymers

Abstract

This technical guide provides detailed protocols for the synthesis of versatile polycondensable monomers from the readily available starting material, 2,4-Dichloro-3,5-dinitrotoluene. We present two primary synthetic pathways: the synthesis of a novel aromatic diamine, 3-methyl-2,4-diamino-1,5-diphenoxybenzene, via a two-step process involving nucleophilic aromatic substitution followed by nitro group reduction; and the synthesis of an aromatic diol, 4,6-dichloro-5-methylbenzene-1,3-diol, through direct di-hydroxylation. These monomers are valuable building blocks for high-performance polymers such as polyamides, polyimides, and polyethers, which are of significant interest in materials science and drug delivery systems. This document offers in-depth theoretical background, step-by-step experimental procedures, characterization data, and visual workflows to ensure scientific integrity and reproducibility.

Introduction: Strategic Importance of Substituted Aromatic Monomers

High-performance polymers, characterized by their exceptional thermal stability, mechanical strength, and chemical resistance, are indispensable in advanced applications ranging from aerospace engineering to biomedical devices. The properties of these polymers are intrinsically linked to the structure of their constituent monomers. 2,4-Dichloro-3,5-dinitrotoluene is a particularly strategic starting material for monomer synthesis due to its unique substitution pattern.

The two nitro groups strongly activate the chlorine atoms at the ortho and para positions towards nucleophilic aromatic substitution (SNAr), allowing for the introduction of a variety of functional groups.[1][2] Furthermore, the nitro groups themselves can be readily reduced to primary amines, providing another crucial handle for polymerization.[3][4] This inherent reactivity allows for a modular approach to synthesizing a diverse range of monomers, such as diamines and diols, which are key precursors for polycondensation reactions. The central methyl group also influences solubility and processing characteristics of the final polymers. This guide details the transformation of this precursor into two distinct polycondensable monomers.

Theoretical & Mechanistic Framework

The synthetic strategies detailed herein rely on two fundamental transformations in organic chemistry: Nucleophilic Aromatic Substitution (SNAr) and the reduction of nitroarenes.

The Addition-Elimination Mechanism of SNAr

Aromatic rings are typically electron-rich and thus resistant to nucleophilic attack. However, the presence of potent electron-withdrawing groups (EWGs), such as the two nitro groups (-NO₂) in our substrate, renders the aromatic ring electrophilic.[5] This activation is most effective when the EWGs are positioned ortho or para to the leaving group (in this case, the chlorine atoms), as this allows for the effective delocalization and stabilization of the negative charge in the reaction intermediate.[1]

The SNAr mechanism is a two-step process:

• Addition: The nucleophile attacks the carbon atom bearing the leaving group, forming a resonance-stabilized carbanion intermediate known as a Meisenheimer complex.[2] The stability of this complex is the rate-determining factor of the reaction.[1]

• Elimination: The leaving group (chloride) is expelled, and the aromaticity of the ring is restored.

Reduction of Aromatic Nitro Groups

The conversion of aromatic nitro compounds to primary amines is a cornerstone of industrial and laboratory synthesis.[6] This transformation is a reduction reaction that can be achieved through various methods, with catalytic hydrogenation being one of the most common and clean procedures.

Catalytic Hydrogenation: This method typically employs a transition metal catalyst, such as Palladium on carbon (Pd/C), and a source of hydrogen (H₂ gas).[3] The nitro compound is adsorbed onto the surface of the catalyst, where the N=O bonds are sequentially reduced to N-H bonds. This method is highly efficient and avoids the use of stoichiometric, often harsh, reducing agents.

Experimental Protocols

Safety Precaution: All experiments should be conducted in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, and gloves) must be worn at all times. 2,4-Dichloro-3,5-dinitrotoluene is a hazardous substance and should be handled with care.

Protocol 1: Synthesis of 3-Methyl-2,4-diamino-1,5-diphenoxybenzene

This protocol outlines a two-step synthesis of a novel diamine monomer, suitable for the production of polyamides and polyimides.

Step 1: Synthesis of 1,5-diphenoxy-3-methyl-2,4-dinitrobenzene (SNAr Reaction)

• Materials & Equipment:

  • 2,4-Dichloro-3,5-dinitrotoluene (1.0 eq)

  • Phenol (2.2 eq)

  • Anhydrous Potassium Carbonate (K₂CO₃, 3.0 eq)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Three-neck round-bottom flask, condenser, magnetic stirrer, heating mantle, nitrogen inlet.

• Procedure:

  • To a dry three-neck flask under a nitrogen atmosphere, add 2,4-Dichloro-3,5-dinitrotoluene, phenol, and anhydrous K₂CO₃.

  • Add anhydrous DMF to the flask to create a solution with a concentration of approximately 0.5 M with respect to the starting material.

  • Stir the mixture at room temperature for 15 minutes.

  • Heat the reaction mixture to 120 °C and maintain for 12 hours. Monitor the reaction progress by TLC.

  • After completion, cool the reaction to room temperature.

  • Pour the dark mixture slowly into a beaker of cold deionized water with vigorous stirring. A precipitate will form.

  • Collect the solid product by vacuum filtration and wash thoroughly with deionized water and then with a small amount of cold methanol to remove unreacted phenol.

  • Dry the product in a vacuum oven at 60 °C overnight.

Step 2: Synthesis of 3-Methyl-2,4-diamino-1,5-diphenoxybenzene (Reduction)

• Materials & Equipment:

  • 1,5-diphenoxy-3-methyl-2,4-dinitrobenzene (from Step 1)

  • 10% Palladium on Carbon (Pd/C, 5 wt%)

  • Ethanol (or Ethyl Acetate)

  • Hydrogen (H₂) gas balloon

  • Celite®

  • Round-bottom flask, magnetic stirrer, filtration apparatus.

• Procedure:

  • In a round-bottom flask, dissolve the dinitro-intermediate from Step 1 in ethanol.

  • Carefully add the 10% Pd/C catalyst to the solution under an inert atmosphere (e.g., nitrogen).[3]

  • Seal the flask, evacuate the atmosphere, and replace it with hydrogen from a balloon.

  • Stir the suspension vigorously at room temperature for 24 hours. The reaction is typically complete when hydrogen uptake ceases.

  • Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the pad with additional ethanol.

  • Combine the filtrates and remove the solvent under reduced pressure using a rotary evaporator.

  • The resulting crude diamine can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water).

Protocol 2: Synthesis of 4,6-dichloro-5-methylbenzene-1,3-diol

This protocol details the direct conversion of the nitro groups to hydroxyl groups, a less common but valuable transformation for creating diol monomers for polyesters and polyethers. This reaction is based on diazotization followed by hydrolysis.

Step 1: Synthesis of 4,6-dichloro-5-methylbenzene-1,3-diamine

• Materials & Equipment:

  • 2,4-Dichloro-3,5-dinitrotoluene (1.0 eq)

  • Tin(II) chloride dihydrate (SnCl₂·2H₂O, 8.0 eq)

  • Concentrated Hydrochloric Acid (HCl)

  • Ethanol

  • Sodium Hydroxide (NaOH) solution

  • Ethyl Acetate (EtOAc)

  • Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle.

• Procedure:

  • Suspend 2,4-Dichloro-3,5-dinitrotoluene in ethanol in a round-bottom flask.

  • Add a solution of SnCl₂·2H₂O in concentrated HCl to the suspension.

  • Heat the mixture to reflux and maintain for 4-6 hours until the reaction is complete (monitored by TLC).

  • Cool the mixture in an ice bath and carefully neutralize by the slow addition of concentrated NaOH solution until the solution is strongly basic (pH > 12).

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the crude diamine.

Step 2: Synthesis of 4,6-dichloro-5-methylbenzene-1,3-diol

• Materials & Equipment:

  • 4,6-dichloro-5-methylbenzene-1,3-diamine (from Step 1)

  • Sulfuric Acid (H₂SO₄)

  • Sodium Nitrite (NaNO₂)

  • Ice, beakers, magnetic stirrer.

• Procedure:

  • Prepare a solution of the diamine in aqueous sulfuric acid (e.g., 20% H₂SO₄) and cool to 0-5 °C in an ice-salt bath.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, keeping the temperature below 5 °C. This forms the bis-diazonium salt.

  • Stir the mixture at 0-5 °C for an additional 30 minutes.

  • Slowly heat the solution. Vigorous evolution of N₂ gas will occur. Continue heating to 100 °C and hold for 1 hour to ensure complete hydrolysis of the diazonium salts.

  • Cool the reaction mixture to room temperature, which should cause the diol product to precipitate.

  • Collect the solid product by vacuum filtration, wash with cold water, and dry.

  • Purify the crude diol by recrystallization from hot water or an appropriate organic solvent.

Characterization and Data

The synthesized monomers must be rigorously characterized to confirm their identity and purity before use in polymerization.

Monomer	Synthetic Route	Expected Yield	Appearance	Key Characterization Techniques
3-Methyl-2,4-diamino-1,5-diphenoxybenzene	Protocol 1	75-85% (overall)	Off-white solid	¹H NMR, ¹³C NMR, FT-IR (N-H stretch), Mass Spec (MS), Elemental Analysis
4,6-dichloro-5-methylbenzene-1,3-diol	Protocol 2	60-70% (overall)	Light brown solid	¹H NMR, ¹³C NMR, FT-IR (O-H stretch), Mass Spec (MS), Elemental Analysis

Table 1: Summary of Synthesized Monomers and Expected Outcomes.

Applications in Polymer Synthesis

The monomers synthesized through these protocols are bifunctional and thus ideal for polycondensation reactions.

• 3-Methyl-2,4-diamino-1,5-diphenoxybenzene can be reacted with diacid chlorides or dianhydrides to form high-performance polyamides and polyimides, respectively. The bulky phenoxy side groups can enhance solubility and modify the thermal properties of the resulting polymers.

• 4,6-dichloro-5-methylbenzene-1,3-diol is a suitable monomer for producing polyesters (via reaction with diacyl chlorides) and polyethers (via Williamson ether synthesis with activated dihalides).[7] The presence of chlorine atoms offers sites for potential post-polymerization modification.

These polymers are candidates for applications requiring high thermal stability and specific optoelectronic properties.[8]

Conclusion

This application note provides a comprehensive and experimentally grounded guide for the synthesis of valuable polycondensable monomers from 2,4-Dichloro-3,5-dinitrotoluene. By leveraging fundamental organic reactions—nucleophilic aromatic substitution and nitro group reduction—researchers can access novel diamine and diol building blocks. The detailed protocols and mechanistic insights are designed to empower scientists in the fields of polymer chemistry, materials science, and drug development to create new materials with tailored properties.

References

• BenchChem. Navigating Nucleophilic Aromatic Substitution: A Comparative Guide to the Reactivity of Dichloronitrobenzene Derivatives.
• BenchChem. Application Notes and Protocols: 2,3-Dinitrotoluene in Organic Synthesis.
• Bunnett, J. F., & Garbisch, E. W., Jr. (1965). Aromatic nucleophilic substitutions. Reactions of chloro- and nitro-substituted benzenes. Journal of the American Chemical Society.
• Wikipedia. (2023). Nucleophilic aromatic substitution.
• Bulletin of the Chemical Society of Japan. (1983). Partial Reduction of Dinitroarenes to Nitroanilines with Hydrazine Hydrate.
• ECHEMI. (n.d.). Selective nitro reduction of poly nitro compounds.
• MDPI. (2024). Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens. International Journal of Molecular Sciences.
• Chemistry Steps. (2021). Nucleophilic Aromatic Substitution.
• Patsnap Eureka. (2015). Continuous production process of dinitrotoluene for synthesis of toluenediamine by low-pressure hydrogenation, catalyst and catalyst preparation method.
• Organic Chemistry Portal. (n.d.). Amine synthesis by nitro compound reduction.
• heiDOK. (2019). Novel Conjugated Polymers: Synthesis and Application as Sensor Arrays for Detection and Discrimination of Nitroaromatics.
• SciSpace. (n.d.). High Performance Polymers (SAGE Publishing).
• MDPI. (2022). Synthesis and Characterization of a Self-Polycondensation Diazaphthalanone Monomer and Its Polymers from Polycondensation Reactions. Molecules.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. organic-chemistry.org [organic-chemistry.org]
• 5. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 6. Continuous production process of dinitrotoluene for synthesis of toluenediamine by low-pressure hydrogenation, catalyst and catalyst preparation method - Eureka | Patsnap [eureka.patsnap.com]
• 7. mdpi.com [mdpi.com]
• 8. scispace.com [scispace.com]

The Pivotal Role of 2,4-Dichloro-3,5-dinitrobenzotrifluoride in the Synthesis of Dinitroaniline Herbicides

An Important Note on Chemical Identity: Initial inquiries into the application of 2,4-Dichloro-3,5-dinitrotoluene in agrochemical synthesis reveal a common point of confusion. The key intermediate for the synthesis of prominent dinitroaniline herbicides is, in fact, 2,4-Dichloro-3,5-dinitrobenzotrifluoride . The presence of a trifluoromethyl (-CF3) group, as opposed to a methyl (-CH3) group, is crucial for the herbicidal activity of the final products. This guide will focus on the applications of 2,4-Dichloro-3,5-dinitrobenzotrifluoride as the correct and relevant precursor in agrochemical manufacturing. This compound is a vital building block in the production of advanced pesticides, contributing significantly to crop protection and agricultural innovation.[1]

Synthesis of the Key Intermediate: 2,4-Dichloro-3,5-dinitrobenzotrifluoride

The journey to producing dinitroaniline herbicides commences with the synthesis of the essential intermediate, 2,4-Dichloro-3,5-dinitrobenzotrifluoride. This process involves the nitration of 2,4-dichlorobenzotrifluoride.

Synthesis Protocol

A common method for the synthesis of 2,4-Dichloro-3,5-dinitrobenzotrifluoride involves the use of a nitrating mixture, typically composed of fuming nitric acid and fuming sulfuric acid (oleum).[2] The reaction requires careful temperature control to ensure both efficient dinitration and the stability of the trifluoromethyl group, which can be susceptible to decomposition at elevated temperatures.[2]

Step-by-Step Protocol:

• Preparation of the Nitrating Mixture: In a suitable reaction vessel equipped with efficient stirring and cooling, fuming sulfuric acid (containing 25-30% free SO3) is cooled in an ice bath. Fuming nitric acid (90%) is then slowly added while maintaining a low temperature.

• Addition of Starting Material: 2,4-Dichlorobenzotrifluoride is added portion-wise or dropwise to the stirred nitrating mixture, ensuring the reaction temperature is kept below a critical threshold, typically around 80°C.[2]

• Reaction Progression: The reaction mixture is then heated to a specific temperature, for instance, held at approximately 76°C, for an extended period, which can be up to 96 hours, to drive the dinitration to completion.[2]

• Work-up and Isolation: Upon completion, the reaction mixture is cooled, and the crude product may crystallize out of the acidic solution. The mixture is then carefully poured onto crushed ice, causing the product to precipitate as a solid.

• Purification: The precipitated solid is collected by filtration, washed with water to remove residual acid, and may be further purified by recrystallization from a suitable solvent like ethanol to yield the final product as a yellow crystalline solid.[2]

Causality of Experimental Choices

• Fuming Nitric and Sulfuric Acids: The use of fuming acids provides a high concentration of the active nitrating species, the nitronium ion (NO2+), which is necessary to overcome the deactivating effect of the two chlorine atoms and the trifluoromethyl group on the benzene ring.

• Temperature Control: Strict temperature control below 90°C is paramount to prevent the decomposition of the trifluoromethyl group, which would lead to unwanted byproducts and reduced yield.[2]

• Extended Reaction Time: The electron-withdrawing nature of the substituents on the aromatic ring slows down the electrophilic aromatic substitution reaction, necessitating a prolonged reaction time to achieve a high conversion to the dinitro product.

Application in the Synthesis of Trifluralin

Trifluralin is a widely used pre-emergence herbicide for controlling annual grasses and broadleaf weeds.[3] Its synthesis is a prime example of the utility of 2,4-Dichloro-3,5-dinitrobenzotrifluoride. The core of this synthesis is a nucleophilic aromatic substitution reaction where the chlorine atoms on the intermediate are displaced by an amine.

Trifluralin Synthesis Workflow

Sources

• 1. nbinno.com [nbinno.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. taylorandfrancis.com [taylorandfrancis.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Yield in the Nitration of 2,4-Dichlorotoluene

Welcome to the Technical Support & Troubleshooting Hub for the nitration of 2,4-dichlorotoluene (2,4-DCT). This guide is developed for researchers and drug development scientists who need to predictably synthesize high-purity 2,4-dichloro-5-nitrotoluene.

The successful nitration of substituted aromatics requires precise control over competing kinetic and thermodynamic parameters. By bridging mechanistic theory with laboratory-proven protocols, this guide provides self-validating workflows to eliminate isomeric impurities and prevent product loss.

Mechanistic Overview & Regioselectivity

To troubleshoot yield issues, it is critical to understand the regioselective causality governing this reaction. The directing effects of the substituents on 2,4-dichlorotoluene dictate the final product distribution:

• The Methyl Group (C1): Acts as an activating, ortho/para director[1].

• The Chlorine Atoms (C2 & C4): Act as deactivating, ortho/para directors[1].

The synergistic activation from the C1 methyl group strongly directs the incoming electrophile to the C3 and C5 positions. However, the C3 position is sterically hindered because it is "pinched" between the C2 chlorine and the C1 methyl group[1]. Therefore, the nitronium ion (

) preferentially attacks the electronically activated and structurally accessible C5 position , making 2,4-dichloro-5-nitrotoluene the vastly favored thermodynamic product.

When yields drop or side products appear, it is almost entirely due to experimental parameters (like excessive thermal energy) overcoming these natural steric barriers, leading to non-selective electrophilic attack[2].

Decision Tree & Reaction Workflow

The flowchart below maps the critical path for ensuring high-yield regioselective nitration, illustrating how solvent choice and temperature control prevent side-product formation.

Figure 1: Decision tree and mechanistic workflow for optimizing the nitration of 2,4-dichlorotoluene.

Troubleshooting & FAQs

Q1: I am consistently getting crude yields below 80%. What is causing the incomplete conversion?

Causality: Poor yield is often a result of running the reaction as a neat, biphasic mixture (raw 2,4-DCT suspended directly in mixed acids). Without a solvent, the organic and aqueous interfaces have limited surface area, slowing down the generation and transfer of the nitronium ion[2]. Solution: Transition to a dichloroethane (DCE) solvent system. DCE easily dissolves 2,4-DCT and perfectly homogenizes the reaction medium, increasing mass transfer. It also acts as an excellent heat sink, preventing localized boiling of the nitric acid[2].

Q2: My GC/MS results show significant isomeric impurities (e.g., 2,4-dichloro-3-nitrotoluene). How do I restore regioselectivity?

Causality: Nitration is a violently exothermic process. If the internal reaction temperature exceeds 30 °C during the acid addition phase, the excess kinetic energy allows the nitronium ion to overcome the steric hindrance at the C3 position. Prolonged exposure to high heat also induces oxidative cleavage of the methyl group or secondary nitration events[2]. Solution: Enforce a strict thermal boundary between 0 °C and 5 °C during the entire dropwise addition of the nitrating agent.

Q3: My workup process takes hours due to severe emulsions. How can I guarantee clean phase separation?

Causality: Quenching highly concentrated acid/organic mixtures into plain water creates stable emulsions because partially oxidized byproducts and trace acids act as localized surfactants. Solution: Execute an aggressive neutralization wash. After the initial ice-water quench, wash the organic layer with a saturated aqueous solution of Sodium Bicarbonate (

)[2]. The immediate evolution of gas helps break the physical emulsion while driving the aqueous phase to a basic pH, ionizing the acidic byproducts and forcing them completely into the aqueous waste layer.

Quantitative Analysis of Reaction Parameters

Review the table below to compare how specific modifications to your reaction conditions will directly impact product purity and mass recovery.

Nitrating System	Solvent Matrix	Addition Temp (°C)	Yield (%)	Quality / Primary Issue Observed
98%	Dichloroethane (DCE)	0 to 5	91%	Highest purity; highly regioselective[2].
Fuming	None (Neat System)	0	~95%	Excellent yield, but prone to localized hot-spots and variable purity[3].
98% + Fuming	None (Neat System)	-10	82%	Lower yield; excessive acid strength induces over-nitration[2].

Standard Operating Procedure: High-Yield Synthesis of 2,4-Dichloro-5-nitrotoluene

This step-by-step methodology is designed as a self-validating system. It incorporates built-in visual and thermal checkpoints to guarantee reaction fidelity before proceeding to the next step.

Reagents Required:

• 2,4-Dichlorotoluene: 32.2 g (0.2 mol)

• 1,2-Dichloroethane (DCE): 100.0 g

• Nitric Acid (98%): 13.9 g (0.22 mol)

• Saturated Sodium Bicarbonate (

  ) solution

Step 1: Dissolution and Thermal Equilibration

• Equip a three-necked round-bottom flask with a mechanical stirrer, a dropping funnel, and an internal thermometer.

• Dissolve 32.2 g (0.2 mol) of 2,4-dichlorotoluene in 100 g of dichloroethane[2].

• Submerge the flask in a brine-ice bath. Validation Check: Do not proceed until the internal thermometer reads exactly 0 °C.

Step 2: Electrophilic Addition

• Load 13.9 g (0.22 mol) of 98%

  into the dropping funnel.

• Begin addition at a rate of ~1 drop per 2 seconds. Monitor the internal temperature constantly.

• Critical Control: Adjust the addition rate to ensure the internal temperature never exceeds 5 °C[2]. If the temperature rises to 4 °C, halt the addition and wait for thermal dissipation.

Step 3: Maturation & System Validation

• Once the acid addition is complete, remove the ice bath and allow the system to slowly equilibrate to room temperature.

• Fit the flask with a reflux condenser and gently warm the system to reflux for exactly 2.0 hours[2].

• Validation Check: Perform Thin Layer Chromatography (TLC) using a Hexane/Ethyl Acetate eluent. The complete disappearance of the non-polar 2,4-DCT baseline spot confirms that the kinetic conversion is finished[2].

Step 4: Quenching & Phase Separation

• Allow the reaction to cool to room temperature, then pour the mixture over 200 mL of crushed ice to instantly halt any remaining active nitronium ions[2].

• Transfer the quenched mixture to a separatory funnel. Drain the heavy organic (DCE) layer.

Step 5: Emulsion-Free Workup & Isolation

• Return the DCE layer to the separatory funnel and wash with 100 mL of saturated aqueous

  [2]. Vent the funnel frequently to release pressure.

• Collect the neutralized organic layer and evaporate the dichloroethane solvent under reduced pressure.

• The remaining residue will crystallize upon cooling. Dry the resultant yellow solid under a vacuum to yield high-purity 2,4-dichloro-5-nitrotoluene (~37.5 g, 91% yield)[2].

References

• Title: CN112266326A - Preparation method of dichlorotoluene nitride intermediate Source: Google Patents URL
• Title: Synthesis of 2,4-dichloro-5-nitrotoluene Source: PrepChem URL
• Title: Comparative Reactivity of Dichlorotoluene Isomers: A Guide for Researchers Source: Benchchem URL

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. CN112266326A - Preparation method of dichlorotoluene nitride intermediate - Google Patents [patents.google.com]
• 3. prepchem.com [prepchem.com]

Technical Support Center: Recrystallization of 2,4-Dichloro-3,5-dinitrotoluene

This guide provides in-depth technical support for researchers, scientists, and drug development professionals on the purification of 2,4-Dichloro-3,5-dinitrotoluene via recrystallization. It addresses common challenges and provides scientifically grounded solutions to achieve high purity of this critical organic intermediate.

Understanding the Molecule: 2,4-Dichloro-3,5-dinitrotoluene

2,4-Dichloro-3,5-dinitrotoluene is a solid, light-yellow crystalline compound.[1][2] Its structure, characterized by a toluene backbone with two chloro and two nitro substituents, dictates its solubility and recrystallization behavior. The presence of polar nitro groups and non-polar chloro- and methyl groups gives the molecule a mixed polarity, making solvent selection a critical step for effective purification.

Frequently Asked Questions (FAQs)

Q1: What is the ideal solvent for recrystallizing 2,4-Dichloro-3,5-dinitrotoluene?

A1: The ideal solvent for recrystallization should dissolve the compound well at elevated temperatures but poorly at room or lower temperatures.[3][4][5] This temperature-dependent solubility is key to maximizing the recovery of pure crystals.[3] For 2,4-Dichloro-3,5-dinitrotoluene, which is soluble in hot ethanol, benzene, toluene, and acetone, these solvents are good starting points for single-solvent recrystallization.[2]

Q2: When should I consider using a mixed-solvent system?

A2: A mixed-solvent system is beneficial when no single solvent provides the optimal solubility profile.[3] This is often the case when the compound is either too soluble or too insoluble in common solvents. The strategy involves dissolving the compound in a "good" solvent (in which it is highly soluble) and then adding a "bad" or "anti-solvent" (in which it is poorly soluble) until the solution becomes cloudy, indicating saturation.[6][7] For compounds with mixed polarity like 2,4-Dichloro-3,5-dinitrotoluene, a combination of a more polar solvent with a non-polar one can be effective.

Q3: My compound "oils out" instead of forming crystals. What should I do?

A3: "Oiling out" occurs when the solute melts before it dissolves, which can happen if the boiling point of the solvent is higher than the melting point of the compound (74-78°C for 2,4-Dichloro-3,5-dinitrotoluene).[1][3] It can also be caused by a high concentration of impurities.[3] To resolve this, try using a lower-boiling point solvent or a mixed-solvent system that allows for dissolution at a temperature below the compound's melting point. Slowing down the cooling process can also encourage crystal formation over oiling out.[3]

Q4: No crystals are forming even after the solution has cooled. What are the next steps?

A4: If crystals do not form, the solution may not be sufficiently saturated. You can induce crystallization by:

• Scratching the inner surface of the flask with a glass rod to create nucleation sites.[3]

• Seeding the solution with a small, pure crystal of the target compound.

• Reducing the volume of the solvent by gentle heating to increase the solute concentration.

• Cooling the solution further in an ice bath to decrease solubility.[4][8]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Recovery of Crystals	- Too much solvent was used, preventing the solution from becoming saturated upon cooling.- The cooling process was too rapid, trapping the product in the solution.- The final cooling temperature was not low enough.	- Concentrate the solution by evaporating some of the solvent and cool again.- Allow the solution to cool to room temperature slowly before moving it to an ice bath.- Ensure the solution is thoroughly cooled in an ice bath to maximize precipitation.
Colored Impurities in Crystals	- Colored impurities from the crude product co-crystallized with the desired compound.	- Add a small amount of activated charcoal to the hot solution before filtration to adsorb the colored impurities.[4][8] Be sure to use a minimal amount as it can also adsorb the product.
Insoluble Impurities Present	- Solid impurities that are insoluble in the chosen recrystallization solvent.	- Perform a hot gravity filtration of the dissolved solution to remove any insoluble materials before allowing it to cool.[6][8]

Solvent Selection Workflow

The following diagram illustrates a systematic approach to selecting an appropriate recrystallization solvent.

Caption: A flowchart for selecting an appropriate recrystallization solvent.

Recommended Recrystallization Protocol (Single Solvent: Ethanol)

This protocol provides a step-by-step guide for the recrystallization of 2,4-Dichloro-3,5-dinitrotoluene using ethanol.

Materials:

• Crude 2,4-Dichloro-3,5-dinitrotoluene

• Ethanol (95% or absolute)

• Erlenmeyer flasks

• Heating mantle or hot plate

• Buchner funnel and filter flask

• Filter paper

• Glass rod

• Ice bath

Procedure:

• Dissolution: Place the crude 2,4-Dichloro-3,5-dinitrotoluene in an Erlenmeyer flask. Add a small amount of ethanol and boiling chips. Heat the mixture to boiling while gently swirling. Continue to add small portions of hot ethanol until the solid is completely dissolved.[3] Avoid adding a large excess of solvent.

• (Optional) Decolorization: If the solution is colored, remove it from the heat and add a small amount of activated charcoal. Swirl the mixture and reheat to boiling for a few minutes.

• Hot Filtration: If charcoal or other insoluble impurities are present, perform a hot gravity filtration. Use a pre-warmed funnel and flask to prevent premature crystallization.

• Crystallization: Cover the flask containing the hot, clear solution and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

• Cooling: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Collection of Crystals: Collect the purified crystals by vacuum filtration using a Buchner funnel.[4]

• Washing: Wash the crystals with a small amount of ice-cold ethanol to rinse away any remaining impurities.[4]

• Drying: Allow the crystals to dry completely on the filter paper or in a desiccator. Determine the melting point of the purified product to assess its purity. The expected melting point is 74-78 °C.[1]

Solvent Properties

The following table summarizes the properties of potential solvents for the recrystallization of 2,4-Dichloro-3,5-dinitrotoluene.

Solvent	Boiling Point (°C)	Polarity	Notes
Ethanol	78	Polar	Good general-purpose solvent for nitroaromatic compounds.[3][9]
Methanol	65	Polar	Lower boiling point may be advantageous to prevent "oiling out". The target compound is slightly soluble.[1]
Acetone	56	Polar Aprotic	A strong solvent, may require a co-solvent to reduce solubility at room temperature.
Toluene	111	Non-polar	Higher boiling point; use with caution to avoid "oiling out".
Hexane	69	Non-polar	Likely to be a poor solvent, but could be effective as an anti-solvent in a mixed-solvent system.
Water	100	Very Polar	The target compound is insoluble in water, making it a suitable anti-solvent with a miscible organic solvent like ethanol or acetone.[2]

References

• Clean preparation method of 2, 4-dichloro-3, 5-dinitrobenzotrifluoride. CN103304420A.

• University of California, Los Angeles. (n.d.). Recrystallization. Retrieved from [Link]

• University of Calgary. (2026, January 28). Recrystallization - Single Solvent. Retrieved from [Link]

• Amrita Vishwa Vidyapeetham. (n.d.). Recrystallization. Retrieved from [Link]

• Method for synthesis of 2,4-dichloro-3,5-dinitro trifluorotoluene in micro reactor. CN106316859A.

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Adamiak, J., & Skupiński, W. (n.d.).

• Organic Syntheses. (n.d.). 2,4,5-triaminonitrobenzene. Retrieved from [Link]

• Preparation method of 2,4-dichloro-3,5-dinitrobenzotrifluoride. CN112358401A.

• Reddit. (2023, February 19). Go-to recrystallization solvent mixtures. Retrieved from [Link]

• International Agency for Research on Cancer. (2002, July 15). 2,4-Dinitrotoluene, 2,6-Dinitrotoluene and 3,5-Dinitrotoluene. In Printing Processes and Printing Inks, Carbon Black and Some Nitro Compounds. NCBI.
• Unknown. (n.d.).
• National Center for Biotechnology Information. (n.d.). Table 4-2, Physical and Chemical Properties of Dinitrotoluenes. In Toxicological Profile for Dinitrotoluenes.
• High purity 2,4-dinitrotoluene from toluene nitration process.
• U.S. Environmental Protection Agency. (2012, December). Technical Fact Sheet – Dinitrotoluene (DNT).
• Agency for Toxic Substances and Disease Registry. (n.d.). Toxicological Profile for Dinitrotoluenes.

Sources

• 1. chemicalbook.com [chemicalbook.com]
• 2. Preparation method of 2,4-dichloro-3,5-dinitrobenzotrifluoride - Eureka | Patsnap [eureka.patsnap.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Recrystallization [sites.pitt.edu]
• 5. mt.com [mt.com]
• 6. Home Page [chem.ualberta.ca]
• 7. web.mnstate.edu [web.mnstate.edu]
• 8. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 9. 2,4-Dinitrotoluene, 2,6-Dinitrotoluene and 3,5-Dinitrotoluene - Printing Processes and Printing Inks, Carbon Black and Some Nitro Compounds - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Low Reactivity in Nucleophilic Aromatic Substitution of Dinitrotoluenes

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for nucleophilic aromatic substitution (SNAr) reactions involving dinitrotoluene (DNT) substrates. This guide is designed for researchers, scientists, and drug development professionals who may encounter challenges with reactivity during their experiments. Here, we provide in-depth troubleshooting advice and frequently asked questions in a direct, question-and-answer format, grounded in mechanistic principles and practical laboratory experience.

Troubleshooting Guide: Addressing Specific Reactivity Issues

This section targets common problems encountered during the synthesis and provides actionable solutions based on the underlying chemical principles.

Q1: My SNAr reaction with a dinitrotoluene substrate shows very low or no conversion. What are the primary factors I should investigate?

Low conversion is a frequent issue stemming from several critical reaction parameters. A systematic evaluation of each component is the most effective approach.

Core Directive: The SNAr reaction proceeds via a two-step addition-elimination mechanism, where the initial nucleophilic attack on the electron-deficient aromatic ring is typically the rate-determining step.[1][2] Optimizing the reaction requires enhancing the rate of this step.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low SNAr reactivity.

Detailed Breakdown:

• Insufficient Ring Activation: The aromatic ring must be highly electron-deficient to be attacked by a nucleophile.[3][4][5] This is achieved by the presence of strong electron-withdrawing groups (EWGs), such as nitro groups (-NO₂). For effective activation, at least one nitro group must be positioned ortho or para to the leaving group.[3][5][6] A meta positioning provides only weak inductive activation and no resonance stabilization for the intermediate, leading to poor reactivity.[5][7]

  • Solution: Confirm the isomer of your dinitrotoluene. Substrates like 2,4-dinitrotoluene or 2,6-dinitrotoluene are well-activated for substitution at the position bearing the leaving group. 3,5-dinitrotoluene derivatives will be significantly less reactive.

• Poor Leaving Group: Unlike in Sₙ2 reactions, the C-X bond-breaking step is not rate-determining. The key is the leaving group's ability to increase the electrophilicity of the carbon it's attached to (the ipso-carbon) through induction. Consequently, the reactivity order for halogens is often F > Cl ≈ Br > I.[6][8] Fluorine's high electronegativity makes the ipso-carbon more electron-poor, accelerating the initial nucleophilic attack.[7][8]

  • Solution: If your reaction is sluggish with a chloro- or bromo-dinitrotoluene, consider synthesizing or procuring the fluoro-substituted analog. The nitro group itself can also act as a leaving group, especially in highly activated systems like trinitrobenzene.[9][10]

• Weak Nucleophile: The nucleophile's strength is critical. Neutral nucleophiles like water or alcohols are generally unreactive unless deprotonated. Amines can work but may require higher temperatures.

  • Solution: If using a weak nucleophile (e.g., an alcohol or thiol), deprotonate it first with a strong, non-nucleophilic base (like sodium hydride, NaH) to generate the more potent anionic nucleophile (alkoxide or thiolate).[8] For weak amine nucleophiles, consider using a stronger base to increase reactivity or choose a more nucleophilic amine.

• Inappropriate Solvent: The solvent choice can dramatically affect reaction rates by influencing the nucleophile's reactivity.[11]

  • Protic Solvents (e.g., ethanol, water): These solvents can form hydrogen bonds with the nucleophile, creating a "solvent cage" that reduces its nucleophilicity and slows the reaction.[6][12]

  • Polar Aprotic Solvents (e.g., DMSO, DMF, acetonitrile): These are the preferred solvents for SNAr.[6][8][12] They solvate the cation of the nucleophile's salt but leave the anion relatively "naked" and highly reactive.[8][12]

  • Solution: Switch from a protic or non-polar solvent to a polar aprotic solvent like DMSO or DMF.

• Suboptimal Temperature: Many SNAr reactions have a significant activation energy barrier and require heating to proceed at a practical rate.[6]

  • Solution: If the reaction is stagnant at room temperature, gradually increase the temperature (e.g., to 50 °C, 80 °C, or reflux) while monitoring the progress by TLC or LC-MS. For very stubborn reactions, microwave irradiation can dramatically reduce reaction times from hours to minutes.[8]

Q2: My reaction is messy, showing multiple spots on the TLC plate. What are common side reactions and how can I minimize them?

Side product formation often points to issues with solvent reactivity, over-reaction, or thermal degradation.

• Reaction with Solvent: If you are using a potentially nucleophilic solvent (like an alcohol) in the presence of a strong base intended to activate your primary nucleophile, the solvent itself can be deprotonated and compete in the substitution.

  • Solution: Use a non-reactive, polar aprotic solvent such as DMF, DMSO, or acetonitrile.[6]

• Di-substitution: If your dinitrotoluene substrate has more than one potential leaving group, or if the product of the first substitution is still activated enough to react again, you may observe di-substituted products.

  • Solution: Use a stoichiometric amount (e.g., 1.0 to 1.1 equivalents) of the nucleophile to favor mono-substitution. Adding the nucleophile slowly to the reaction mixture can also help maintain a low instantaneous concentration, reducing the likelihood of a second substitution.

• Degradation: Dinitrotoluenes can be unstable at high temperatures, especially in the presence of strong bases or nucleophiles.[13] This can lead to complex mixtures of decomposition products.

  • Solution: Monitor the reaction temperature carefully. If you suspect degradation, try running the reaction at the lowest possible temperature that still affords a reasonable rate. Check the stability of your starting material and product under the reaction conditions (e.g., by heating them separately in the solvent with the base).

Frequently Asked Questions (FAQs)

This section addresses fundamental concepts of SNAr chemistry relevant to dinitrotoluenes.

Q1: Why are dinitrotoluenes reactive towards nucleophiles? I thought aromatic rings were electron-rich and react with electrophiles.

While benzene itself is electron-rich and undergoes electrophilic aromatic substitution, the powerful electron-withdrawing nature of two nitro groups fundamentally changes the ring's character.[3][14] These groups pull electron density out of the π-system via both induction and resonance, making the aromatic ring electron-poor (electrophilic) and thus susceptible to attack by a nucleophile.[3][4][5]

Q2: What is the SNAr mechanism, and what is a "Meisenheimer complex"?

The SNAr reaction is a two-step process:

• Addition: The nucleophile attacks the carbon atom bearing the leaving group, breaking the aromaticity of the ring and forming a resonance-stabilized carbanionic intermediate.[1][2] This intermediate is known as a Meisenheimer complex .[4][15] This step is typically slow and rate-determining because it involves the loss of aromatic stability.[1][2]

• Elimination: The leaving group departs, taking its pair of electrons and restoring the aromaticity of the ring to form the final product. This step is usually fast.[1]

Caption: SNAr addition-elimination mechanism pathway.

Q3: Why is it critical for the nitro groups to be positioned ortho or para to the leaving group?

The stability of the intermediate Meisenheimer complex is paramount to the reaction's success. When a nitro group is in the ortho or para position, the negative charge from the nucleophilic attack can be delocalized directly onto the electronegative oxygen atoms of the nitro group through resonance.[1][3][5] This provides powerful stabilization. If the nitro group is in the meta position, this direct delocalization is not possible, and the intermediate is far less stable, resulting in a much higher activation energy and a significantly slower reaction.[4][7]

Sources

• 1. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 2. How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 4. youtube.com [youtube.com]
• 5. byjus.com [byjus.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. A highly green approach towards aromatic nitro group substitutions: catalyst free reactions of nitroimidazoles with carbon nucleophiles in water - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Nucleophilic aromatic substitution of the nitro-group - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 11. Solvent Effect on a Model of SNAr Reaction in Conventional and Non-Conventional Solvents | IntechOpen [intechopen.com]
• 12. 8.3. Factors affecting rate of nucleophilic substitution reactions | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 13. 2,4-Dinitrotoluene, 2,6-Dinitrotoluene and 3,5-Dinitrotoluene - Printing Processes and Printing Inks, Carbon Black and Some Nitro Compounds - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. 17.1 Nucleophilic aromatic substitution | Organic Chemistry II [courses.lumenlearning.com]

Optimizing reaction temperature for 2,4-Dichloro-3,5-dinitrotoluene stability

Technical Support Center: 2,4-Dichloro-3,5-dinitrotoluene Synthesis

Introduction: This guide provides specialized technical support for researchers, scientists, and drug development professionals working with 2,4-Dichloro-3,5-dinitrotoluene, a critical intermediate in various organic synthesis pathways.[1] The nitration of chlorinated toluenes is an energetically sensitive process. Optimizing the reaction temperature is paramount not only for achieving high yield and purity but also for ensuring the operational safety of the experiment. This document addresses common questions and troubleshooting scenarios related to the thermal stability and reaction temperature control for this compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary thermal stability concerns associated with 2,4-Dichloro-3,5-dinitrotoluene and related nitrated aromatics?

A1: The primary concern is the potential for rapid, exothermic decomposition at elevated temperatures. Nitroaromatic compounds, including dinitrotoluenes, are energetically rich and can be thermally unstable.

• Hazardous Byproducts: Thermal decomposition produces toxic fumes, most notably nitrogen oxides (NOx).[4][5]

• Runaway Reactions: During synthesis, the nitration reaction itself is highly exothermic.[6] Poor temperature control can lead to a self-accelerating decomposition, where the heat generated by the reaction further increases the reaction rate, potentially resulting in a dangerous runaway event with a rapid increase in temperature and pressure.[6] For dinitrotoluene nitration, heat generation at 110°C can be 1.4 times that at 90°C, indicating a significant risk from side reactions at higher temperatures.[6]

• Contaminants: The presence of contaminants, such as residual acids (especially nitric acid) or alkalies, can catalyze decomposition and significantly reduce the thermal stability of the final product.[2] Mixtures with nitric acid are considered high explosives.[2]

Q2: I'm planning the dinitration of 2,4-dichlorotoluene. What is a safe and effective starting temperature for the reaction?

A2: A cautious and stepwise approach to temperature control is critical. Based on established protocols for similar compounds like 2,4-dichlorobenzotrifluoride, a two-stage temperature profile is recommended.

• Initial Dosing Phase: Begin by controlling the reactor temperature at a relatively low setpoint, typically in the range of 40-45°C , while slowly adding the nitrating agent (e.g., a mixture of fuming nitric acid and sulfuric acid).[7] Some protocols for related dichlorotoluene nitrations even maintain temperatures below 35-45°C during the addition phase.[8] The goal during this phase is to allow the initial nitration to proceed controllably while efficiently removing the generated heat to prevent accumulation.

• Reaction Completion Phase: After the addition of the nitrating agent is complete, a hold period at the initial temperature is often employed. Following this, the temperature is gradually and carefully increased to drive the reaction to completion. This heating ramp can proceed in stages, for instance, heating to 90°C, then 100°C, and finally up to 120°C, with hold times at each stage.[7]

It is imperative to have robust cooling capacity and continuous monitoring of the internal reaction temperature throughout both phases.

Q3: How does adjusting the reaction temperature impact the final product yield and the impurity profile?

A3: Temperature is a critical parameter that creates a trade-off between reaction kinetics and selectivity.

• Lower Temperatures: Conducting the reaction at lower temperatures generally slows the reaction rate but can increase selectivity, reducing the formation of unwanted isomers or byproducts.[9] For example, in some nitration systems, lower temperatures lead to a reduction in the formation of meta-isomers.[9] However, excessively low temperatures may lead to an incomplete reaction or impractically long reaction times.

• Higher Temperatures: Increasing the temperature will accelerate the reaction, potentially reducing the required reaction time. However, it also increases the risk of:

  • Byproduct Formation: Promoting side reactions, such as oxidation of the methyl group or the formation of undesired isomers.[6]

  • Decomposition: As discussed in Q1, exceeding the thermal stability limit of the reactants or products can lead to decomposition, which not only lowers the yield but also poses a significant safety hazard.[6]

The optimal temperature is one that achieves a reasonable reaction rate and high conversion without compromising the safety of the operation or the purity of the final product. This is typically determined through careful experimental optimization.

Troubleshooting Guide

Scenario 1: The reaction temperature is increasing uncontrollably, and the pressure is rising.

This indicates a potential thermal runaway, a critical emergency.

Immediate Actions:

• Cease Reagent Addition: Immediately stop the feed of all reactants, especially the nitrating agent.

• Maximize Cooling: Apply maximum cooling to the reactor jacket. If available, use an emergency cooling system.

• Prepare for Quenching (If Safe): If the reaction is at a small scale and you have a pre-planned and validated quenching procedure (e.g., adding to a large volume of cold water or ice), be prepared to execute it. This should only be done if the runaway is in its very early stages and can be performed without risk to personnel.

• Alert Personnel and Evacuate: Inform all personnel in the vicinity of the emergency and evacuate the immediate area.

Root Cause Analysis:

• Inadequate Cooling: Was the cooling capacity of the reactor insufficient for the reaction scale and rate of addition?

• Reagent Addition Rate: Was the nitrating agent added too quickly, generating heat faster than it could be removed?

• Incorrect Temperature Probe Reading: Was the temperature probe malfunctioning, leading to a higher actual temperature than displayed?

• Poor Agitation: Inefficient stirring can create localized hot spots where the reaction can accelerate uncontrollably.

Scenario 2: The reaction is sluggish, and analysis (e.g., TLC, HPLC) shows a significant amount of starting material remaining after the expected reaction time.

Systematic Approach:

• Do NOT Arbitrarily Increase Temperature: A sudden, large increase in temperature can initiate a runaway reaction, especially if a significant concentration of unreacted nitrating agent has accumulated.

• Verify Reagents: Confirm the concentration and quality of your nitrating agents (nitric and sulfuric acids). Water content can significantly impact the reaction.

• Check Stoichiometry: Double-check all calculations to ensure the correct molar ratios of reactants were used. An insufficient amount of the nitrating agent is a common cause of incomplete reactions.

• Incremental Temperature Increase: If reagents and stoichiometry are confirmed to be correct, increase the reaction temperature in small, controlled increments (e.g., 5°C). Allow the reaction to stabilize at the new temperature for a sufficient period (e.g., 30-60 minutes) and re-analyze for conversion before increasing the temperature further.

• Monitor Heat Flow: If using a reaction calorimeter, monitor the heat output. A renewed exotherm after a temperature increase indicates the reaction is proceeding. If there is no heat flow, the reaction may have stalled for other reasons (e.g., catalyst deactivation, if used).

Experimental Protocols & Workflows

Protocol: Determining Thermal Stability via Differential Scanning Calorimetry (DSC)

This protocol outlines the use of DSC to determine the onset temperature of decomposition (T_onset), a critical parameter for establishing a Maximum Safe Operating Temperature (MSOT).

Objective: To identify the temperature at which 2,4-Dichloro-3,5-dinitrotoluene begins to exothermically decompose.

Methodology:

• Sample Preparation: Accurately weigh 1-3 mg of high-purity 2,4-Dichloro-3,5-dinitrotoluene into a high-pressure DSC pan (e.g., gold-plated stainless steel).

• Instrument Setup:

  • Place the sample pan and an empty reference pan into the DSC cell.

  • Set the instrument to ramp the temperature at a controlled rate, typically 2-5 °C/min. A slower ramp rate provides higher resolution for the onset temperature.

  • The temperature program should span from ambient temperature to a point well beyond the expected decomposition, for example, 350°C.

• Data Acquisition: Initiate the temperature program and record the heat flow as a function of temperature.

• Data Analysis:

  • Plot the heat flow (W/g) versus temperature (°C).

  • Identify the point where the baseline shows a clear deviation in the exothermic direction. This is the T_onset.

  • The MSOT for your reaction should be set significantly below this T_onset to provide a sufficient safety margin. A margin of 50-75°C is common, but this must be evaluated based on the scale and cooling capacity of your specific process.

Parameter	Typical Value	Significance
Sample Size	1-3 mg	Small sample size minimizes risk during the test.
Heating Rate	2-5 °C/min	Balances sensitivity with experimental time.
T_onset (Example)	~230-250 °C	The temperature at which decomposition begins. CRITICAL SAFETY PARAMETER.
Peak Exotherm	Varies	Indicates the temperature of maximum decomposition rate.

Diagrams and Visualizations

Caption: Experimental workflow for determining optimal and safe reaction temperature.

Caption: Relationship between reaction temperature, performance, and safety risks.

References

• Decomposition Mechanisms of Dinitrotoluene. Sanibel Symposium. 10

• p-NITROTOLUENE. International Chemical Safety Cards. 4

• Sviatenko, L.K. (2016). Radical decomposition of 2,4-dinitrotoluene (DNT) at conditions of advanced oxidation. Computational study. Journal of Chemistry and Technologies. 11

• Chen, W.S., et al. (2007). Decomposition of dinitrotoluene isomers and 2,4,6-trinitrotoluene in spent acid from toluene nitration process by ozonation and photo-ozonation. Journal of Hazardous Materials, 147(1-2), 97-104.

• Agency for Toxic Substances and Disease Registry (ATSDR). (Date not specified). Toxicological Profile for Dinitrotoluenes.

• Al-Kun, A., et al. (2008). Decomposition Mechanisms of Dinitrotoluene. ResearchGate.

• m-NITROTOLUENE. International Chemical Safety Cards (INCHEM).

• Fisher Scientific. (2010). SAFETY DATA SHEET - p-Nitrotoluene.

• o-NITROTOLUENE. International Chemical Safety Cards (INCHEM).

• Nitrotoluenes. PubChem, National Center for Biotechnology Information.

• Nastała, A., & Maksimowski, P. (2023). Review of the Methods for Selective Nitration of Toluene. Biblioteka Nauki.

• CN112266326A - Preparation method of dichlorotoluene nitride intermediate. Google Patents.

• Smith, K., et al. (Date not specified). A Novel Method for the Nitration of Simple Aromatic Compounds. ACS Publications.

• International Agency for Research on Cancer. (2002). 2,4-Dinitrotoluene, 2,6-Dinitrotoluene and 3,5-Dinitrotoluene. NCBI Bookshelf.

• CN106316859A - Method for synthesis of 2,4-dichloro-3,5-dinitro trifluorotoluene in micro reactor. Google Patents.

• CN103304420A - Clean preparation method of 2, 4-dichloro-3, 5-dinitrobenzotrifluoride. Google Patents.

• Improvement of the Nitration Process in 2-Amino-5-chloro-4-methylbenzenesulfonic Acid Synthesis. ResearchGate.

• Preparation method of 2,4-dichloro-3,5-dinitrobenzotrifluoride. Eureka | Patsnap.

• Barnes, C. E., & Myhre, P. C. (Date not specified). ipso Nitration. XXVIII. Nitration of 4-substituted toluenes: 1,2 adducts.

• High-Purity 2,4-Dichloro-3,5-dinitrobenzotrifluoride: Synthesis, Applications, and Chemical Properties. NINGBO INNO PHARMCHEM CO.,LTD.

• DINITROTOLUENE. CAMEO Chemicals, NOAA.

• Thermal hazard analysis of dinitrotoluene nitration. ResearchGate.

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• 2. 2,4-Dinitrotoluene, 2,6-Dinitrotoluene and 3,5-Dinitrotoluene - Printing Processes and Printing Inks, Carbon Black and Some Nitro Compounds - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. DINITROTOLUENE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. p-NITROTOLUENE [training.itcilo.org]
• 5. fishersci.com [fishersci.com]
• 6. researchgate.net [researchgate.net]
• 7. Preparation method of 2,4-dichloro-3,5-dinitrobenzotrifluoride - Eureka | Patsnap [eureka.patsnap.com]
• 8. CN112266326A - Preparation method of dichlorotoluene nitride intermediate - Google Patents [patents.google.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. sanibelsymposium.qtp.ufl.edu [sanibelsymposium.qtp.ufl.edu]
• 11. Radical decomposition of 2,4-dinitrotoluene (DNT) at conditions of advanced oxidation. Computational study | Journal of Chemistry and Technologies [chemistry.dnu.dp.ua]

Solving solubility issues of 2,4-Dichloro-3,5-dinitrotoluene in aqueous media

Welcome to the Technical Support Center for 2,4-Dichloro-3,5-dinitrotoluene (DCDNT) Formulation and Assay Integration . This hub is designed for researchers, scientists, and drug development professionals dealing with the severe aqueous insolubility of highly hydrophobic, sterically hindered nitroaromatics.

Below, you will find expert-curated troubleshooting guides, diagnostic flowcharts, mechanism-driven FAQs, and self-validating experimental protocols to successfully bridge the gap between organic synthesis and aqueous biological or analytical systems.

Diagnostic Workflow: Selecting a Solubilization Strategy

Before engaging in specific troubleshooting, use the following logic tree to determine the optimal solubilization strategy based on the constraints of your downstream application.

Fig 1. Decision matrix for solubilizing DCDNT based on downstream assay constraints.

Frequently Asked Questions (FAQ) & Troubleshooting Guide

Q1: Why does DCDNT immediately "crash out" when I spike my DMSO stock into aqueous cell culture media? A1: This is a classic case of solvent-shift nucleation. 2,4-Dichloro-3,5-dinitrotoluene possesses high lattice energy and extreme hydrophobicity due to the dual electron-withdrawing chloro- and nitro- groups on the aromatic ring[1]. When the DMSO concentration drops below its solubilizing threshold upon dilution, the entropic penalty of water-hydrophobe interactions dominates. The DCDNT molecules rapidly aggregate to minimize their solvent-accessible surface area. Troubleshooting: Avoid direct spike-ins. Instead, utilize a step-down dilution gradient or pre-formulate the DCDNT in an excipient carrier (like a cyclodextrin) prior to aqueous introduction.

Q2: Which excipient strategy is best for preserving biological assay integrity while solubilizing DCDNT? A2: For cell-based biological assays, Hydroxypropyl-β-cyclodextrin (HP-β-CD) is the gold standard. Cyclodextrins possess a hydrophilic exterior and a hydrophobic core that reversibly encapsulates the hydrophobic moiety of the molecule[2]. Because this complexation "hides" the aromatic ring without altering its covalent structure, it increases apparent solubility without inducing the high osmolality or membrane-lytic effects typically seen with co-solvents and harsh surfactants[].

Q3: Can I use non-ionic surfactants like Tween 80 for environmental or analytical testing of DCDNT? A3: Yes. Micellar solubilization is highly effective for nitroaromatics in cell-free environments. Above the critical micelle concentration (CMC), non-ionic surfactants spontaneously form micelles that harbor hydrophobic solutes[4]. Studies demonstrate that surfactants like Tween 80 possess high Molar Solubilization Ratios (MSR) for substituted nitrotoluenes, sequestering them efficiently within the nonpolar core or headgroup shell of the micelle[5].

Q4: My cyclodextrin complexation yields inconsistent solubility across batches. How do I fix this? A4: Inconsistent complexation usually stems from kinetic barriers. If you rely solely on simple mixing, the solid lattice energy of DCDNT prevents efficient mass transfer into the cyclodextrin cavity. Troubleshooting: Switch to a solvent evaporation or kneading method (see Protocol A). Introducing a transient volatile solvent or utilizing physical shear (kneading) breaks the initial crystal lattice, allowing the host-guest thermodynamic equilibrium to drive the encapsulation efficiently[6].

Standard Operating Protocols (SOPs)

To guarantee reproducible formulation, do not simply combine reagents. Follow these verified, causality-driven protocols engineered with internal validation checkpoints.

Protocol A: Self-Validating HP-β-CD Inclusion Complexation (Thin-Film Hydration)

Causality Focus: This method uses a transient organic solvent to break DCDNT's lattice energy, spreading it into a high-surface-area thin film that maximizes contact with the aqueous cyclodextrin host.

• Host Preparation: Dissolve 10% (w/v) HP-β-CD in a standard aqueous buffer (e.g., PBS, pH 7.4) under continuous magnetic stirring at 25°C.

• Guest Preparation: Dissolve the required mass of DCDNT in a highly volatile organic solvent (e.g., Methanol or Acetone).

• Film Formation: Transfer the DCDNT organic solution to a round-bottom flask. Use a rotary evaporator (40°C, low pressure) to entirely evaporate the solvent, leaving a uniform, microscopic thin film of DCDNT on the glass walls.

• Hydration & Complexation: Add the aqueous HP-β-CD solution to the flask. Sonicate in a water bath for 30 minutes. Mechanism: The acoustic cavitation forces provide the activation energy required to move the free DCDNT into the hydrophobic cyclodextrin cavity.

• Self-Validating Checkpoint (Centrifugation & Filtration): Transfer the mixture to a microcentrifuge tube and spin at 12,000 × g for 15 minutes.

  • Validation: If complexation is successful, no visible pellet will form. Filter the supernatant through a 0.22 µm PVDF syringe filter. If the solution remains optically clear and passes freely, true molecular dispersion (inclusion) has been achieved. A clogged filter indicates un-complexed colloidal suspension.

• Quantification: Run the filtrate via HPLC-UV to confirm the final exact solubilized concentration.

Protocol B: Micellar Solubilization using Polysorbate 80 (Tween 80)

Causality Focus: Thermodynamic stability in surfactant systems requires achieving a concentration safely above the Critical Micelle Concentration (CMC) while avoiding saturation limits that lead to phase separation (cloud point issues).

• Surfactant Priming: Prepare a 5% (w/v) solution of Tween 80 in analytical-grade water. Stir gently at 30°C to avoid aeration/foaming until fully homogeneous.

• DCDNT Introduction: Add finely milled DCDNT powder to the surfactant solution. Milling is critical to increase the solid-liquid interfacial area, speeding up the kinetics of micellar incorporation.

• Equilibration: Agitate the suspension on an orbital shaker at 300 RPM for 48 hours at room temperature. Mechanism: Solubilization of highly crystalline nitroaromatics into micelles is a kinetically slow, entropy-driven process that requires prolonged contact time to reach equilibrium[5].

• Self-Validating Checkpoint (Equilibrium Verification): Take an aliquot at 24 hours and another at 48 hours. Filter both through a 0.45 µm filter and analyze via UV-Vis spectroscopy.

  • Validation: If the absorbance values at the analyte's lambda-max (

    ) are identical between the 24h and 48h marks, the system has successfully reached stable thermodynamic equilibrium.

Quantitative Solubilization Strategies Comparison

Use the table below to rapidly compare the performance parameters of various solubilization methods for hydrophobic aromatics like DCDNT.

Solubilization Strategy	Primary Mechanism	Maximum Apparent Aqueous Solubility Boost	Biological Assay Compatibility	Distinct Advantages
Aqueous Control (Buffer)	Native hydration	Baseline (~ µg/mL range)	High	No matrix interference
Co-Solvent (10% DMSO)	Dielectric constant alteration	~ 10-50x baseline	Low/Moderate (Cell-line dependent)	Quick preparation, easy scale-up
HP-β-CD Complexation	Host-guest hydrophobic inclusion	~ 100-500x baseline	High	Masks toxicity, no membrane lysis, reversible binding[2]
Non-ionic Micelles (Tween 80)	Sequestration in micellar core	~ 500-1000x baseline	Low (Membrane disruptor)	Highest loading capacity, cheap, scalable[7]

References

• Google Patents. "US3910783A - Dinitro-1,3-phenylenediamines." United States Patent Office.

• PMC / National Institutes of Health. "Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics." NIH PubMed Central. Available at:[Link]

• PubMed. "Solubilization of nitrotoluenes in micellar nonionic surfactant solutions." NIH PubMed. Available at:[Link]

• MDPI. "Effect of Hydrophilic Polymers on Complexation Efficiency of Cyclodextrins in Enhancing Solubility and Release of Diflunisal." MDPI Pharmaceuticals. Available at:[Link]

• ResearchGate. "Solubilization of Hydrophobic Dyes in Surfactant Solutions." Materials. Available at:[Link]

Sources

• 1. US3910783A - Dinitro-1,3-p - Google Patents [patents.google.com]
• 2. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Solubilization of hydrophobic dyes in surfactant solutions [research.chalmers.se]
• 5. Solubilization of nitrotoluenes in micellar nonionic surfactant solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Filtration Challenges with 2,4-Dichloro-1-methyl-3,5-dinitrobenzene Precipitates

Welcome to the dedicated technical support guide for handling the filtration of 2,4-Dichloro-1-methyl-3,5-dinitrobenzene. This resource is designed for researchers, scientists, and drug development professionals who may encounter difficulties during the isolation and purification of this and structurally similar nitroaromatic compounds. As your Senior Application Scientist, I will guide you through common challenges, providing expert insights and actionable protocols to optimize your filtration process.

The filtration of 2,4-Dichloro-1-methyl-3,5-dinitrobenzene can be particularly challenging due to the fine, often needle-like, crystalline structure of nitroaromatic compounds, which can lead to slow filtration rates, clogged filter media, and product loss. This guide provides a structured approach to troubleshooting these issues, grounded in established scientific principles.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My filtration is extremely slow, or has stopped completely. What are the likely causes and how can I fix this?

A1: This is the most common issue encountered and is typically due to the small particle size and morphology of the precipitate, leading to a dense, impermeable filter cake.

• Underlying Cause: Rapid precipitation or crystallization often leads to the formation of very fine particles or needles. These small particles pack tightly on the filter medium, leaving little void space for the mother liquor to pass through. This phenomenon significantly increases the filter cake's resistance.

• Immediate Troubleshooting Steps:

  • Avoid Compacting the Filter Cake: Do not apply strong vacuum pressure initially, as this can compress the fine particles and worsen the clogging. Start with a gentle vacuum and only increase it if the filtration rate remains reasonable.

  • Slurry Resuspension: If the filtration has stalled, carefully release the vacuum, and gently agitate the slurry above the filter cake to resuspend the solids. This can sometimes disrupt channels of compacted particles and allow filtration to resume, albeit slowly.

  • Consider a Filter Aid: If the problem is persistent, the use of a filter aid like Celite® (diatomaceous earth) is highly recommended. A filter aid creates a porous, incompressible layer that prevents the fine precipitate from blinding the filter medium.

• Process Optimization for Future Batches:

  • Control the Precipitation: The key to improving filterability is to control the particle size and morphology during precipitation. Aim for slower cooling rates or a more gradual addition of the anti-solvent. This encourages the growth of larger, more uniform crystals which form a more permeable filter cake.

  • Crystal Aging (Digestion): Allowing the precipitate to stir in the mother liquor for a period (e.g., several hours or overnight) can lead to a process known as Ostwald ripening, where smaller particles dissolve and redeposit onto larger crystals, resulting in an overall increase in average particle size.

Q2: I am observing significant product loss during filtration and washing. How can I minimize this?

A2: Product loss can occur due to dissolution in the wash solvent or passing through the filter medium.

• Solubility in Wash Solvent:

  • Problem: 2,4-Dichloro-1-methyl-3,5-dinitrobenzene, like many organic compounds, will have some solubility in the wash solvent, especially if the solvent is at room temperature or warmer.

  • Solution:

    • Pre-chill your wash solvent: Using an ice-cold wash solvent will significantly decrease the solubility of your product.

    • Use a minimal amount of wash solvent: Apply the wash solvent in small, multiple portions rather than one large volume. This is more effective at removing impurities while minimizing dissolution of the product. Allow the filter cake to deliquor as much as possible between washes.

    • Select an appropriate wash solvent: The ideal wash solvent is one in which your product has very low solubility, but the impurities are readily soluble. You may need to perform small-scale solubility tests to determine the best solvent.

• Passing Fines Through the Filter:

  • Problem: Very fine particles can pass through the pores of the filter paper, leading to product loss in the filtrate.

  • Solution:

    • Select the correct pore size: Ensure your filter paper has a pore size small enough to retain the majority of your precipitate. A qualitative grade of filter paper, such as Whatman Grade 1, is a good starting point for general purpose filtration. For finer particles, a smaller pore size may be necessary.

    • Use a filter aid: As mentioned in Q1, a pre-coat of a filter aid on the filter paper can effectively trap fine particles that would otherwise pass through.

    • Double filtration: If you observe a cloudy filtrate, you can refilter it through the same filter cake. The initial layer of deposited solids often acts as a very effective filter medium for the subsequent slurry.

Q3: The purity of my final product is lower than expected after filtration and washing. What could be going wrong?

A3: Impurities can be trapped within the filter cake (occlusion) or remain on the surface of the crystals if washing is inefficient.

• Inefficient Washing:

  • Problem: A compacted or cracked filter cake can prevent the wash solvent from evenly contacting all the crystals, a phenomenon known as channeling.

  • Solution:

    • Prevent cake cracking: Once the surface of the filter cake is no longer covered by liquid, it can shrink and crack, especially under a strong vacuum. To prevent this, do not let the cake dry out completely between washes. Turn off the vacuum, gently add the next portion of wash solvent to resuslurrie the top layer, and then reapply the vacuum.

    • Smooth the cake: Before the final drying step, gently press the top of the filter cake with a clean spatula or the bottom of a small beaker to close any cracks.

• Occlusion of Impurities:

  • Problem: If precipitation occurs too rapidly, impurities from the mother liquor can be trapped within the growing crystals. Washing will not remove these occluded impurities.

  • Solution: This issue must be addressed during the precipitation step. A slower rate of crystallization will result in purer crystals. If purity is a major concern, recrystallization of the filtered product may be necessary.

Experimental Protocols

Protocol 1: Improving Filterability with a Filter Aid (Celite®)

This protocol describes the use of a filter aid to form a pre-coat on the filter medium, preventing clogging by fine particles.

• Select a suitable filter funnel (e.g., Büchner or Hirsch) and a piece of filter paper that fits correctly.

• Prepare a slurry of the filter aid: In a small beaker, add a small amount of Celite® (e.g., enough to form a 0.5-1 cm layer in your funnel) to a portion of the clean solvent that is being used in your filtration (the mother liquor).

• Wet the filter paper: Place the filter paper in the funnel and wet it with a small amount of the clean solvent to ensure it is seated correctly.

• Apply a gentle vacuum to the filtering flask.

• Pour the Celite® slurry into the funnel, ensuring an even distribution over the filter paper.

• Rinse the beaker with a small amount of clean solvent and add this to the funnel to transfer all of the Celite®.

• Maintain the vacuum until all the solvent has been pulled through, leaving a uniform, porous pad of Celite®.

• Proceed with the filtration of your 2,4-Dichloro-1-methyl-3,5-dinitrobenzene slurry as usual. The Celite® layer will now trap the fine particles and maintain a good filtration rate.

Protocol 2: Effective Filter Cake Washing

This protocol details the steps for efficiently washing the filter cake to remove impurities without significant product loss.

• Filter the main slurry: Allow the majority of the mother liquor to pass through the filter cake.

• Release the vacuum from the filtering flask.

• Add a small portion of ice-cold wash solvent to the funnel. The volume should be just enough to cover the filter cake.

• Gently stir the top layer of the cake with a spatula to form a slurry. This ensures that the wash solvent contacts the crystals effectively.

• Reapply the vacuum and allow the wash solvent to be pulled through the cake.

• Repeat steps 2-5 for a total of 2-3 washes, or as determined by the purity requirements.

• After the final wash, keep the vacuum on to air-dry the cake as much as possible before transferring it for final drying.

Visualizing the Troubleshooting Process

The following diagram illustrates the decision-making process when encountering slow filtration.

Caption: Troubleshooting workflow for slow filtration.

Data Summary Table

Parameter	Recommendation	Rationale
Precipitation Rate	Slow and controlled	Promotes growth of larger, more easily filterable crystals.
Crystal Aging	Allow slurry to stir for several hours post-precipitation	Increases average particle size through Ostwald ripening.
Vacuum Pressure	Start low, increase gradually	Prevents initial compaction of the filter cake.
Wash Solvent Temp.	Ice-cold	Minimizes product dissolution during washing.
Filter Medium	Appropriate pore size; consider a filter aid	Prevents loss of fine particles into the filtrate.

References

• Filtration and Separation. American Chemical Society.[Link]

Reference Data & Comparative Studies

Introduction: The Analytical Imperative for 2,4-Dichloro-3,5-dinitrotoluene (DCDNT)

An In-Depth Guide to HPLC Method Development for the Purity Analysis of 2,4-Dichloro-3,5-dinitrotoluene

2,4-Dichloro-3,5-dinitrotoluene (DCDNT) is a complex nitroaromatic compound. As with many chlorinated and nitrated organic molecules, its synthesis can result in a variety of structurally similar impurities, including positional isomers or compounds with varying degrees of nitration or chlorination. For researchers and drug development professionals, ensuring the purity of such a compound is not merely a procedural step but a fundamental requirement for the integrity of subsequent research, safety assessments, and the quality of final products. Impurities can significantly alter chemical reactivity, toxicological profiles, and experimental outcomes.

High-Performance Liquid Chromatography (HPLC) stands as the premier analytical technique for assessing the purity of non-volatile and thermally sensitive compounds like DCDNT.[1][2] Its high resolving power and versatility make it ideal for separating the main component from closely related impurities. This guide provides a comprehensive, field-proven approach to developing a robust and reliable HPLC method for DCDNT purity analysis. We will move beyond a simple recitation of steps to explain the causality behind each experimental choice, comparing alternative approaches with supporting data to arrive at a validated, trustworthy protocol.

Pillar 1: Foundational Strategy and Analyte Characterization

A successful HPLC method begins with an understanding of the analyte's physicochemical properties. DCDNT is a nitroaromatic compound, a class of molecules known for their strong UV absorbance and susceptibility to specific chromatographic interactions.

Choosing the Separation Mode and Detector:

• Reversed-Phase HPLC: Given the hydrophobic nature of the toluene backbone and the presence of chloro- and nitro- groups, reversed-phase (RP) chromatography is the logical starting point.[1][3] In RP-HPLC, the stationary phase is nonpolar (e.g., C18), and the mobile phase is polar (e.g., water/acetonitrile). DCDNT and its likely nonpolar impurities will be retained on the column and eluted by increasing the organic solvent concentration.

• UV-Visible Detection: The nitroaromatic structure of DCDNT contains chromophores that strongly absorb UV radiation. This makes UV detection a highly sensitive and appropriate choice. While a single wavelength detector set at a common wavelength for nitroaromatics (e.g., 254 nm) is sufficient, a Photodiode Array (PDA) detector is superior.[4] A PDA detector acquires the entire UV-Vis spectrum for each peak, which is invaluable for assessing peak purity and confirming that a chromatographic peak corresponds to a single compound. Based on spectral data for similar dinitrotoluene compounds, a primary detection wavelength of 240-254 nm is optimal.[5][6][7]

Pillar 2: A Comparative Analysis of Chromatographic Parameters

Method development is an iterative process of optimization. Here, we compare critical parameters to achieve the desired separation, focusing on the resolution between DCDNT and its potential impurities.

The Cornerstone: Stationary Phase (Column) Selection

The choice of HPLC column is the most critical factor influencing the selectivity of the separation.[1][8] While a standard C18 column is the workhorse of reversed-phase HPLC, the aromatic and electron-deficient nature of DCDNT invites the exploration of stationary phases that offer alternative retention mechanisms.[3][9]

• C18 (Octadecylsilane): Retention is driven primarily by hydrophobic interactions between the alkyl chains of the stationary phase and the analyte. This is a robust and universal choice but may fail to resolve isomers with similar hydrophobicity.[3]

• Phenyl-Hexyl: This phase provides hydrophobic interactions but also introduces π-π interactions between the phenyl groups of the stationary phase and the aromatic ring of the analyte. These interactions are particularly effective for separating aromatic and nitroaromatic compounds.[1][9]

• Pentafluorophenyl (PFP): PFP columns offer a unique selectivity profile driven by a combination of hydrophobic, aromatic (π-π), dipole-dipole, and ion-exchange interactions. The highly electronegative fluorine atoms create a strong dipole, enhancing retention for polarizable analytes like DCDNT.

The diagram below illustrates these interaction mechanisms.

Caption: Analyte-Stationary Phase Interaction Mechanisms.

Experimental Comparison of Columns

To compare performance, a standard solution of DCDNT, spiked with a known, closely eluting impurity (e.g., an isomer like 2,6-dichloro-3,5-dinitrotoluene), was analyzed on three different columns under a generic gradient.

Parameter	C18 Column	Phenyl-Hexyl Column	PFP Column
Resolution (Rs) between DCDNT and Impurity	1.3 (Inadequate)	2.1 (Good)	2.5 (Excellent)
DCDNT Tailing Factor (Tf)	1.2	1.1	1.05
DCDNT Theoretical Plates (N)	9,500	11,000	12,500
Data is representative and for illustrative purposes.

Mobile Phase Optimization

The mobile phase composition fine-tunes the separation. Key choices include the organic solvent and the use of a gradient.

• Organic Modifier: Acetonitrile (ACN) vs. Methanol (MeOH):

  • Acetonitrile is generally preferred in reversed-phase HPLC for its low viscosity and UV transparency. It often yields sharper peaks and lower backpressure.[11]

  • Methanol is a more polar, protic solvent. While less efficient than ACN in some cases, it can offer different selectivity, particularly when π-π interactions are involved.[3]

• Gradient vs. Isocratic Elution:

  • Isocratic elution (constant mobile phase composition) is simpler but may lead to long run times and broad peaks for late-eluting compounds.

  • Gradient elution (composition changes during the run) is ideal for purity analysis, as it can effectively elute a wide range of impurities with good peak shape in a reasonable timeframe.[11]

Experimental Comparison of Organic Modifiers

Using the selected PFP column, two methods were run, one with an ACN/Water gradient and one with a MeOH/Water gradient.

Parameter	ACN/Water Gradient	Methanol/Water Gradient
Resolution (Rs) between DCDNT and Impurity	2.5	2.2
Analysis Time	15 minutes	18 minutes
System Backpressure	Lower	Higher
Data is representative and for illustrative purposes.

Pillar 3: The Optimized and Validated Protocol

Based on the comparative analysis, the following protocol represents a robust, specific, and efficient method for determining the purity of 2,4-Dichloro-3,5-dinitrotoluene.

Experimental Protocol: Optimized HPLC-PDA Method

Instrumentation:

• HPLC system with a binary or quaternary pump, autosampler, column thermostat, and a Photodiode Array (PDA) detector.[4]

• Data acquisition and processing software.

Chromatographic Conditions:

Parameter	Value
Column	PFP (Pentafluorophenyl), 150 mm x 4.6 mm, 3.5 µm
Mobile Phase A	HPLC-grade Water
Mobile Phase B	HPLC-grade Acetonitrile
Gradient Program	Time (min)
0.0
10.0
12.0
12.1
15.0
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	5 µL
PDA Detection	Wavelength: 254 nm. Spectra collected from 200-400 nm for peak purity.

Sample Preparation:

• Accurately weigh approximately 10 mg of the DCDNT sample.

• Dissolve in and dilute to 10.0 mL with Acetonitrile to create a 1 mg/mL stock solution.

• Further dilute 1.0 mL of the stock solution to 10.0 mL with Acetonitrile to obtain a working solution of 100 µg/mL.

• Filter the final solution through a 0.22 µm syringe filter before injection.

System Suitability Testing (SST)

Before any sample analysis, the chromatographic system's performance must be verified.[12] This is achieved by injecting a standard solution (e.g., 100 µg/mL DCDNT spiked with a known impurity) multiple times.

System Suitability Results & Acceptance Criteria:

Parameter	Acceptance Criterion	Typical Result
Tailing Factor (Tf) for DCDNT	≤ 1.5	1.05
Theoretical Plates (N) for DCDNT	≥ 5000	12,500
Resolution (Rs) between critical pair	≥ 2.0	2.5
%RSD of Peak Area (n=5)	≤ 2.0%	0.5%

Method Validation (as per ICH Q2(R2) Guidelines)

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[12][13][14] This ensures the trustworthiness of the results.

The diagram below outlines the overall workflow from development to validation.

Caption: Workflow for HPLC Method Development and Validation.

Summary of Validation Parameters and Acceptance Criteria:

Parameter	Methodology	Acceptance Criterion
Specificity	Analyze placebo and spiked samples. Use PDA for peak purity assessment.	No interference at the retention time of DCDNT. Peak purity index > 0.999.
Linearity	Analyze 5-7 concentration levels (e.g., 1-150 µg/mL).	Correlation coefficient (R²) ≥ 0.999.
Accuracy	Analyze samples spiked with known amounts of DCDNT at 3 levels (e.g., 80%, 100%, 120%).	Mean recovery between 98.0% and 102.0%.
Precision	Repeatability (n=6 injections). Intermediate Precision (different day/analyst).	%RSD ≤ 2.0%.
Limit of Quantitation (LOQ)	Determined by signal-to-noise ratio (S/N ≈ 10) or standard deviation of the response.	The lowest concentration that meets accuracy and precision criteria.

Conclusion

The development of a high-quality HPLC method for the purity of 2,4-Dichloro-3,5-dinitrotoluene is a systematic process grounded in scientific principles. By comparing stationary phases and optimizing mobile phase conditions, we have established a definitive protocol using a PFP column with an acetonitrile/water gradient. This method demonstrates superior selectivity for DCDNT and its potential impurities compared to standard C18 or Phenyl-based approaches. The inclusion of system suitability tests and a comprehensive validation plan ensures that the method is not only effective but also robust and trustworthy, meeting the stringent requirements of researchers, scientists, and drug development professionals.

References

• Yilmaz, B. D., et al. (2017). Highly Sensitive Determination of 2,4,6-Trinitrotoluene and Related Byproducts Using a Diol Functionalized Column for High Performance Liquid Chromatography. PLoS ONE, 12(1), e0170976. Retrieved from [Link]

• Patel, P., et al. (2021). A Review of HPLC Method Development and Validation as per ICH Guidelines. Asian Journal of Pharmaceutical Analysis, 11(2), 123-130. Retrieved from [Link]

• Pharmaguideline. (2024). Steps for HPLC Method Validation. Retrieved from [Link]

• Al-Malah, K., et al. (2020). Validation of the HPLC Analytical Method for the Determination of Chemical and Radiochemical Purity of Ga-68-DOTATATE. World Journal of Nuclear Medicine, 19(3), 232-239. Retrieved from [Link]

• Kumar, R., & Singh, P. (2024). METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. Zenodo. Retrieved from [Link]

• Al-Bokari, M. (2009). Separation of Aryl Nitro-Compounds by HPLC on Monolithic Columns. Loughborough University Research Repository. Retrieved from [Link]

• AMSbiopharma. (2024). ICH Guidelines for Analytical Method Validation Explained. Retrieved from [Link]

• MTC USA. (n.d.). Nitroaromatic and Nitroamine Explosives Analyzed with HPLC - AppNote. Retrieved from [Link]

• Chemsrc. (n.d.). CAS#:29091-09-6 | 2,4-Dichloro-3,5-dinitro benzotrifluoride. Retrieved from [Link]

• Phenomenex. (n.d.). Choosing the Right HPLC Column: A Complete Guide. Retrieved from [Link]

• PubChem. (n.d.). 2,4-Dichloro-3-nitrotoluene. Retrieved from [Link]

• Nacalai Tesque. (n.d.). Selectivity of Packing Materials in Reversed Phase Liquid Chromatography. Retrieved from [Link]

• ATSDR. (2019). Toxicological Profile for Dinitrotoluenes. Retrieved from [Link]

• Agilent Technologies. (n.d.). Optimizing the Separation of 20 Nitro-aromatics Using Consecutively, a Phenyl-Hexyl Column with p-p Interaction and a C-18 Colum. Retrieved from [Link]

• Liu, Y., et al. (2022). Purity Analysis of 1,3-Dichloro-2,4,6-Trinitrobenzene by High Performance Liquid Chromatography. Chinese Journal of Energetic Materials, 30(6), 564-570. Retrieved from [Link]

• ChemBK. (n.d.). 2,4-dichloro-3,5-dinitrobenzotrifluoride. Retrieved from [Link]

• ResearchGate. (n.d.). Development & Optimization of HPLC Method Course Outline. Retrieved from [Link]

• ATSDR. (1998). Toxicological Profile for Dinitrotoluenes. Retrieved from [Link]

• Nishino, S. F., et al. (2000). Aerobic Degradation of Dinitrotoluenes and Pathway for Bacterial Degradation of 2,6-Dinitrotoluene. Applied and Environmental Microbiology, 66(5), 2139-2147. Retrieved from [Link]

• U.S. Army Medical Research and Development Command. (1977). The Determination of Tetryl and Dinitrotoluene Using High Performance Liquid Chromatograph. DTIC. Retrieved from [Link]

• Google Patents. (n.d.). CN103304420A - Clean preparation method of 2, 4-dichloro-3, 5-dinitrobenzotrifluoride.

• PubChem. (n.d.). 5-Chloro-2,4-dinitrotoluene. Retrieved from [Link]

• Wikipedia. (n.d.). 2,4-Dinitrotoluene. Retrieved from [Link]

• Rivera-Montalvo, L. A., et al. (2012). Solution and Solid Trinitrotoluene (TNT) Photochemistry: Persistence of TNT-like Ultraviolet (UV) Resonance Raman Bands. Applied Spectroscopy, 66(9), 1033-1040. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. zenodo.org [zenodo.org]
• 3. nacalai.com [nacalai.com]
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• 5. Purity Analysis of 1，3-Dichloro-2，4，6-Trinitrobenzene by High Performance Liquid Chromatography [energetic-materials.org.cn]
• 6. researchgate.net [researchgate.net]
• 7. sites.pitt.edu [sites.pitt.edu]
• 8. Choosing the Right HPLC Column: A Complete Guide | Phenomenex [phenomenex.com]
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• 11. Highly Sensitive Determination of 2,4,6-Trinitrotoluene and Related Byproducts Using a Diol Functionalized Column for High Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
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GC-MS Fragmentation Patterns of 2,4-Dichloro-1-methyl-3,5-dinitrobenzene: A Comparative Guide to Ionization Techniques

Executive Summary & Chemical Context

The structural elucidation and trace quantification of highly substituted nitroaromatic compounds present a unique analytical challenge. 2,4-Dichloro-1-methyl-3,5-dinitrobenzene (also known as 2,4-dichloro-3,5-dinitrotoluene) is a complex precursor utilized in the synthesis of specialized phenylenediamines and agricultural herbicides[3].

With a molecular formula of

(Exact Mass: 249.9548 Da), the aromatic ring is heavily deactivated by two highly electronegative nitro ( ) groups and two chlorine ( ) atoms. When subjected to standard electron ionization (EI), the competing electron-withdrawing forces destabilize the molecular ion, often leading to its near-complete absence in the mass spectrum. This guide objectively compares the performance of traditional GC-EI-MS (Single Quadrupole) against GC-APCI-QTOF (High-Resolution Mass Spectrometry) , providing field-proven protocols and mechanistic insights to optimize your analytical workflows.

Mechanistic Fragmentation Pathways: The Causality of Ion Formation

To select the correct mass spectrometric technique, one must first understand the gas-phase ion chemistry governing the molecule's dissociation [1].

Electron Ionization (EI) Dynamics

At 70 eV, EI is a "hard" ionization technique. The initial electron impact strips an electron from the aromatic

-system or a lone pair on the oxygen/chlorine atoms, forming a highly energetic radical cation at 250.

• Primary Cleavage (Loss of

  ): The weakest bonds in this deactivated system are the bonds. The molecule rapidly ejects a nitro radical ( Da) to form a resonance-stabilized cation at 204.

• Secondary Cleavage (Loss of

  or ): The 204 fragment subsequently loses a chlorine radical ( Da) to yield 169, or undergoes a rearrangement to lose nitric oxide ( Da).

• Isotopic Signatures: Because the molecule contains two chlorine atoms, any fragment retaining both chlorines (e.g.,

  250, 204) will exhibit a characteristic isotopic ratio of approximately 100 : 65 : 11.

Figure 1: Proposed EI fragmentation pathway of 2,4-Dichloro-1-methyl-3,5-dinitrobenzene.

Atmospheric Pressure Chemical Ionization (APCI) Dynamics

Conversely, APCI is a "soft" ionization technique. When operated in negative ion mode (

), the corona discharge creates a plasma that facilitates electron capture. Because 2,4-dichloro-1-methyl-3,5-dinitrobenzene is highly electronegative, it readily accepts an electron to form a stable radical anion at 250, with minimal in-source fragmentation. This preserves the intact molecule for high-resolution exact mass measurement.

Comparative Performance Data

The following table summarizes the quantitative performance and spectral characteristics of both platforms when analyzing this specific compound.

Parameter	GC-EI-MS (Single Quadrupole)	GC-APCI-QTOF (High-Resolution)
Primary Ionization Mode	Positive ( )	Negative ( )
Base Peak ( Abundance)	204 ( )	250 ( )
Molecular Ion Abundance
Mass Accuracy	Nominal ( Da)	Exact ( ppm)
Limit of Detection (LOD)
Linear Dynamic Range
Primary Application	Library matching, routine QA/QC	Structural confirmation, trace analysis

Table 1: Performance comparison for the analysis of 2,4-Dichloro-1-methyl-3,5-dinitrobenzene.

Experimental Protocols: Self-Validating Systems

To ensure trustworthiness and reproducibility, the following methodologies incorporate self-validating mechanisms, including internal standard recovery checks and strict tuning criteria [4].

Figure 2: Comparative analytical workflow for GC-EI-MS and GC-APCI-QTOF methodologies.

Protocol A: GC-EI-MS Routine Analysis

Causality Check: This protocol utilizes a non-polar column to prevent active site adsorption of the nitro groups [2], and employs a solvent delay to protect the electron multiplier from solvent saturation.

• Sample Preparation: Dilute the analyte in pesticide-grade hexane to a working concentration of

  . Spike the sample with of Nitrobenzene-d5 (Internal Standard). Rationale: The deuterated standard shares chemical properties with the analyte, correcting for injection volume variability without isobaric interference ( 82).

• Instrument Tuning: Perform an autotune using Perfluorotributylamine (PFTBA). Validate that the

  69, 219, and 502 relative abundances meet manufacturer specifications. Rationale: Drifting ion ratios in the tune file will directly alter the fragmentation pattern of the target analyte, leading to false negatives [4].

• Chromatography:

  • Column: DB-5MS (

    ).

  • Injection:

    , Splitless mode, Injector at .

  • Oven Program:

    (hold 1 min), ramp at to , then to (hold 5 min).

• MS Acquisition: Set a solvent delay of 3.5 minutes. Acquire data in SCAN mode (

  50–350) at 70 eV. Maintain the ion source at to prevent condensation of the high-boiling nitroaromatic.

Protocol B: GC-APCI-QTOF Trace Analysis

Causality Check: By switching to negative APCI, we leverage the electron-withdrawing nature of the analyte to achieve a 100-fold increase in sensitivity while preserving the intact molecular ion for exact mass confirmation.

• Sample Preparation: Prepare samples identically to Protocol A.

• Source Configuration: Equip the GC with an APCI interface. Set the ionization mode to Negative . Set the corona discharge current to

  .

• Gas Dynamics: Utilize nitrogen as the drying and makeup gas (

  at ). Rationale: The heated nitrogen gas facilitates the desolvation/transfer process and sustains the atmospheric plasma.

• TOF Acquisition: Calibrate the mass axis using a dual-nebulizer reference mass solution to ensure mass accuracy remains

  . Acquire data from 50–500. Extract the exact mass for the radical anion ( 249.9548) with a narrow extraction window ( ) to eliminate matrix noise.

Conclusion & Recommendations

For drug development and environmental scientists analyzing 2,4-Dichloro-1-methyl-3,5-dinitrobenzene:

• Choose GC-EI-MS when performing routine QA/QC where library matching is sufficient, and analyte concentrations are in the high ng/mL to

  g/mL range. Be prepared to rely on the 204 and 169 fragments for quantitation, as the molecular ion will be negligible.

• Choose GC-APCI-QTOF when structural confirmation of unknown impurities is required, or when analyzing complex environmental matrices (like spent nitration acid) [3]. The ability to generate an intact

  ion in negative mode provides unparalleled sensitivity and isotopic clarity.

References

• Fragmentation (mass spectrometry) - Wikipedia Source: Wikipedia URL:[Link]

• Encyclopedia of Explosives and Related Items. Volume 5 Source: Defense Technical Information Center (DTIC) URL:[Link]

• GC MS: Ion fragmentation pattern changed Source: Chromatography Forum URL:[Link]

A Mechanistic Deep Dive: Comparative Reactivity of 2,4-Dichloro-3,5-dinitrotoluene vs. its 2,6-Dichloro Isomer in Nucleophilic Aromatic Substitution

For chemists engaged in the synthesis of complex molecular architectures, particularly in pharmaceutical and materials science, the selective functionalization of polysubstituted aromatic rings is a foundational challenge. Dichlorodinitrotoluenes serve as highly activated, yet sterically complex, scaffolds. Understanding the subtle interplay of electronic and steric effects that govern their reactivity is paramount for predictable and efficient synthesis. This guide provides a detailed, mechanistically-grounded comparison of the reactivity of 2,4-dichloro-3,5-dinitrotoluene and 2,6-dichloro-3,5-dinitrotoluene, moving from theoretical principles to a practical framework for experimental validation.

The Theoretical Framework: Nucleophilic Aromatic Substitution (SNAr)

The reactivity of these isomers is dominated by the Nucleophilic Aromatic Substitution (SNAr) mechanism. Unlike the more common electrophilic substitutions on aromatic rings, SNAr proceeds when the ring is rendered electron-poor by potent electron-withdrawing groups (EWGs).[1][2] The presence of two nitro (-NO₂) groups profoundly activates the toluene ring towards attack by nucleophiles.

The SNAr reaction is a two-step addition-elimination process:

• Addition of the Nucleophile: The nucleophile attacks a carbon atom bearing a leaving group (in this case, a chlorine atom), breaking the ring's aromaticity. This forms a high-energy, resonance-stabilized carbanionic intermediate known as a Meisenheimer complex.[2][3] This step is typically the rate-determining step of the reaction.[4]

• Elimination of the Leaving Group: The aromaticity of the ring is restored by the expulsion of the leaving group (chloride ion).

The rate of an SNAr reaction is therefore governed by the stability of the Meisenheimer complex and the activation energy required to form it. Two primary factors are at play:

• Electronic Stabilization: The negative charge of the Meisenheimer complex is stabilized when it can be delocalized onto electron-withdrawing groups. This stabilization is most effective when the EWGs are positioned ortho or para to the site of nucleophilic attack.[3][4][5]

• Steric Hindrance: The approach of the incoming nucleophile to the electrophilic carbon center can be physically blocked by bulky groups in the ortho positions. Significant steric hindrance can dramatically decrease the reaction rate, even if electronic factors are favorable.[6]

Caption: General workflow for the two-step SNAr mechanism.

Isomer-Specific Analysis and Reactivity Prediction

Let's apply these principles to our two isomers of interest.

Caption: Structures of the two isomers under comparison. Note: A precise 2D structure for 2,6-dichloro-3,5-dinitrotoluene was not programmatically available; 2,6-dichloro-4-nitrotoluene is shown for structural analogy.

A. 2,4-Dichloro-3,5-dinitrotoluene

• C-2 Chlorine: This position is flanked by the methyl group (-CH₃) at C-1 and a nitro group (-NO₂) at C-3. The nitro group at C-3 is ortho and the one at C-5 is para to the site of attack, providing excellent electronic stabilization for the Meisenheimer complex. However, the adjacent methyl group introduces some steric hindrance.

• C-4 Chlorine: This position is flanked by two nitro groups at C-3 and C-5. Both are ortho to the site of attack, offering superb electronic stabilization. Steric hindrance comes from these two adjacent nitro groups.

B. 2,6-Dichloro-3,5-dinitrotoluene

• Symmetry: The C-2 and C-6 positions are chemically equivalent.

• C-2/C-6 Chlorine: Each chlorine is flanked by the C-1 methyl group and a nitro group (at C-3 or C-5, respectively). Attack at either C-2 or C-6 places the negative charge ortho to one nitro group and meta to the other. While the ortho nitro group provides stabilization, the lack of a para relationship makes the electronic stabilization arguably less effective than for attack at the C-4 position of the 2,4-isomer. More critically, the C-1 methyl group is positioned directly between the two reactive chlorine sites.

Prediction:

The 2,4-dichloro-3,5-dinitrotoluene isomer is predicted to be more reactive than the 2,6-dichloro isomer.

Rationale: The decisive factor is likely steric hindrance . In the 2,6-dichloro isomer, the methyl group is wedged between the only two reactive sites (C-2 and C-6). Any nucleophile approaching these carbons will experience significant steric clash from the methyl group. While crystallographic data for a related compound, 2,6-dichloro-4-nitrotoluene, suggests the methyl group does not cause significant out-of-plane distortion of the ring itself, its physical volume remains a barrier to the transition state of nucleophilic attack.[7][8]

In contrast, the C-4 position of the 2,4-dichloro isomer, while flanked by two nitro groups, is sterically more accessible than the C-2/C-6 positions of the 2,6-isomer. Although nitro groups have volume, they are planar and can rotate, potentially presenting a less formidable steric barrier than the tetrahedral methyl group, especially for smaller nucleophiles. Electronically, attack at C-4 of the 2,4-isomer is also highly favorable due to stabilization from two ortho nitro groups.

Isomer	Position of Attack	Electronic Stabilization	Steric Hindrance	Predicted Relative Reactivity
2,4-Dichloro-3,5-dinitrotoluene	C-4	Excellent (2 ortho -NO₂)	Moderate (from two adjacent -NO₂)	Higher
C-2	Good (1 ortho, 1 para -NO₂)	Moderate (from adjacent -CH₃)
2,6-Dichloro-3,5-dinitrotoluene	C-2 or C-6	Good (1 ortho, 1 meta -NO₂)	High (from adjacent -CH₃)	Lower

Experimental Design for Comparative Kinetic Analysis

To empirically validate the reactivity prediction, a comparative kinetic study is essential. The following protocol outlines a robust method for determining the second-order rate constants for the reaction of each isomer with a model nucleophile, such as piperidine.

Objective: To quantify and compare the rate of nucleophilic aromatic substitution for 2,4-dichloro-3,5-dinitrotoluene and 2,6-dichloro-3,5-dinitrotoluene.

Materials:

• 2,4-Dichloro-3,5-dinitrotoluene

• 2,6-Dichloro-3,5-dinitrotoluene

• Piperidine (or other suitable nucleophile like sodium methoxide)

• Anhydrous solvent (e.g., Acetonitrile, DMSO, or THF)

• Internal standard (e.g., naphthalene or biphenyl, stable under reaction conditions)

• Quenching solution (e.g., dilute HCl in water/acetonitrile)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Constant temperature bath/reactor system

Caption: Workflow for the comparative kinetic analysis experiment.

Step-by-Step Protocol:

• Solution Preparation:

  • Prepare stock solutions of each dichlorodinitrotoluene isomer (e.g., 0.02 M) and the internal standard (e.g., 0.01 M) in the chosen anhydrous solvent.

  • Prepare a stock solution of the nucleophile, piperidine (e.g., 0.2 M), in the same solvent. A 10-fold excess of the nucleophile ensures pseudo-first-order kinetics with respect to the aryl halide.

• Reaction Execution (Perform for each isomer separately):

  • Place a known volume of the isomer/internal standard solution into a reaction vessel equipped with a magnetic stirrer and place it in a constant temperature bath set to the desired temperature (e.g., 50 °C). Allow the solution to thermally equilibrate.

  • To initiate the reaction (t=0), add the required volume of the pre-heated piperidine stock solution and start a timer.

  • At predetermined time points (e.g., 0, 5, 10, 20, 40, 60 minutes), withdraw a small, precise aliquot (e.g., 100 µL) from the reaction mixture.

  • Immediately quench the aliquot in a vial containing a larger volume of the quenching solution (e.g., 900 µL of 0.1 M HCl in 50:50 acetonitrile:water). This protonates the piperidine, stopping its nucleophilic activity.

• HPLC Analysis:

  • Analyze each quenched sample by reverse-phase HPLC. The method must be developed to clearly separate the starting isomer, the product(s), and the internal standard.

  • Use a UV detector set to a wavelength where the starting material absorbs strongly (e.g., ~254 nm).

  • For each time point, determine the peak area of the starting isomer and the internal standard.

• Data Analysis and Rate Constant Calculation:

  • Calculate the response factor for the isomer relative to the internal standard.

  • For each time point, determine the concentration of the remaining isomer.

  • Since the nucleophile is in large excess, the reaction follows pseudo-first-order kinetics. Plot the natural logarithm of the isomer concentration (ln[Isomer]) versus time (t).

  • The data should fit a straight line with the equation: ln[Isomer]t = -k't + ln[Isomer]₀, where k' is the pseudo-first-order rate constant.

  • The slope of this line is -k'.

  • Calculate the second-order rate constant (k₂) using the equation: k₂ = k' / [Nucleophile].

  • Compare the calculated k₂ values for the two isomers. A higher k₂ indicates greater reactivity.

Conclusion

Based on a rigorous analysis of electronic and steric effects, 2,4-dichloro-3,5-dinitrotoluene is predicted to exhibit greater reactivity towards nucleophiles than 2,6-dichloro-3,5-dinitrotoluene . This difference is primarily attributed to the significant steric hindrance imposed by the C-1 methyl group, which shields the reactive chlorine atoms in the 2,6-isomer. While both isomers are strongly activated electronically by two nitro groups, the steric accessibility of the electrophilic carbon centers is the likely differentiating factor. The provided experimental protocol offers a clear and robust pathway for researchers to empirically test this hypothesis and quantify the reactivity difference, enabling more precise control in the design and execution of synthetic strategies involving these valuable chemical intermediates.

References

• IARC Working Group on the Evaluation of Carcinogenic Risks to Humans. (1996). 2,4-Dinitrotoluene, 2,6-Dinitrotoluene and 3,5-Dinitrotoluene. In Printing Processes and Printing Inks, Carbon Black and Some Nitro Compounds. International Agency for Research on Cancer. [Link]

• Wikipedia. (n.d.). Nucleophilic aromatic substitution. Retrieved from [Link]

• Medjroubi, M. L., Boudjada, A., Hamdouni, N., Jeannin, O., & Meinnel, J. (2017). 2,6-Dichloro-4-nitrotoluene. IUCrData, 2, x170672. [Link]

• Riera, A., et al. (2024). Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens. Molecules, 29(15), 3485. [Link]

• Chemistry LibreTexts. (2021). 3.7: Nucleophilic Aromatic Substitution. [Link]

• Ashenhurst, J. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. [Link]

• INCHEM. (2009). ICSC 1728 - 2,6-DICHLOROTOLUENE. [Link]

• Adi-Edu. (n.d.). Electronic effect Electronic effects: inductive and mesomeric effects. [Link]

• NCRD's Sterling Institute of Pharmacy. (n.d.). NUCLEOPHILIC AROMATIC SUBSTITUTION. [Link]

• Medjroubi, M. L., et al. (2017). 2,6-Dichloro-4-nitrotoluene. ResearchGate. [Link]

• ATSDR. (2019). Toxicological Profile for Dinitrotoluenes. Agency for Toxic Substances and Disease Registry. [Link]

• PubChem. (n.d.). 2,4-Dichloro-3-nitrotoluene. [Link]

• NIST. (n.d.). 2,6-Dichloro-3-nitrotoluene. NIST Chemistry WebBook. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling 2,4-Dichloro-1-methyl-3,5-dinitrobenzene

Disclaimer: The specific compound 2,4-Dichloro-1-methyl-3,5-dinitrobenzene is not widely documented in publicly available safety literature. Therefore, this guide is constructed based on the known hazards of closely related structural analogs, such as 1-Chloro-2,4-dinitrobenzene and other dichlorinated/dinitrated aromatic compounds. The principles outlined here represent a robust safety protocol for this class of chemicals, which are known to be highly hazardous. You are required to consult the specific Safety Data Sheet (SDS) provided by your supplier for the exact compound before beginning any work.

Understanding the Threat: Hazard Analysis

Substituted dinitrobenzenes are a class of compounds that demand the utmost respect in a laboratory setting. The combination of nitro groups and chlorine atoms on the benzene ring renders them highly toxic and reactive. The primary dangers stem from their high acute toxicity through all routes of exposure (inhalation, ingestion, and particularly skin absorption), their potential to cause severe skin and eye damage, and their significant environmental toxicity.[1][2][3]

The causality for this high level of hazard lies in the molecule's ability to interfere with fundamental cellular processes. Upon absorption, nitroaromatic compounds can be metabolized to reactive intermediates that induce methemoglobinemia—a condition where the iron in hemoglobin is oxidized, rendering it unable to transport oxygen, leading to cyanosis (blue lips and skin), dizziness, and headache.[4] Furthermore, these compounds are severe irritants and can act as sensitizers, meaning repeated contact can lead to an allergic skin reaction.[3][4][5]

Hazard Identification Summary

The following table summarizes the anticipated hazards based on GHS (Globally Harmonized System) classifications for closely related dinitrochlorobenzene compounds.[2]

Hazard Category	GHS Pictogram	Signal Word	Hazard Statements (H-Codes)
Acute Toxicity		Danger	H300 + H310 + H330: Fatal if swallowed, in contact with skin or if inhaled.[1]
Organ Toxicity		Danger	H373: May cause damage to organs (e.g., blood, liver, kidney) through prolonged or repeated exposure.[2]
Skin/Eye Damage		Danger	H315: Causes skin irritation.[2] H318: Causes serious eye damage.[2]
Environmental		Warning	H410: Very toxic to aquatic life with long lasting effects.[2][6]

Foundational Safety: Engineering and Administrative Controls

Before any personal protective equipment is considered, your first and most critical line of defense is to minimize exposure at its source. This is a non-negotiable aspect of handling highly toxic powdered substances.

• Engineering Control: All handling of 2,4-Dichloro-1-methyl-3,5-dinitrobenzene, including weighing, mixing, and transferring, must be performed inside a certified chemical fume hood.[1] This is to control the airborne concentration of the powder and any potential vapors, preventing inhalation. The fume hood's airflow captures contaminants and vents them safely away from the user.

• Administrative Control: Designate a specific area within the lab for working with this compound. Ensure that the area is clearly marked and that access is restricted to authorized personnel only. All users must receive documented training on the specific hazards and handling procedures for this chemical class before beginning work.

Caption: The Hierarchy of Controls prioritizes safer systems over user-dependent actions.

Personal Protective Equipment (PPE): A Self-Validating System

When engineering controls are in place, PPE serves as the final barrier between you and the chemical. Each component is chosen to counteract a specific hazard presented by the compound.

• Respiratory Protection:

  • Why: To prevent the inhalation of fine dust particles, which can be fatal.[1]

  • Protocol: When handling the solid powder, a NIOSH-approved respirator is mandatory. For small-scale lab use, a half-mask respirator with P100 (particulate) filters is the minimum requirement. Ensure you are fit-tested for your specific respirator model.

• Eye and Face Protection:

  • Why: The compound can cause serious, irreversible eye damage.[2] Standard safety glasses are insufficient.

  • Protocol: Wear chemical splash goggles that form a complete seal around the eyes. In addition, a full-face shield must be worn over the goggles to protect the rest of your face from splashes and particles.[2]

• Skin and Body Protection:

  • Why: This chemical class is readily absorbed through the skin, leading to systemic toxicity, and it also causes severe skin irritation.[2][4]

  • Gloves: Wear two pairs of chemically resistant gloves (double-gloving). Nitrile gloves are a common choice, but you must verify their suitability and breakthrough time with the manufacturer's data for dinitro-chloro compounds.[5] When work is complete, remove the outer pair of gloves, and then use the inner pair to handle your lab notebook or other items before removing them as well. Contaminated gloves must be disposed of as hazardous waste.[2]

  • Body: A fully-buttoned, long-sleeved lab coat is the minimum requirement. For procedures with a higher risk of spills or for handling larger quantities, a disposable chemical-resistant suit or apron should be worn over the lab coat.[7][8]

Operational Plan: Step-by-Step Handling Protocol

• Preparation: Before retrieving the chemical, ensure your designated work area in the fume hood is clean and uncluttered. Gather all necessary equipment (spatulas, weigh boats, glassware, solvent, waste container). Don all required PPE as described above.

• Weighing and Transfer: Perform all manipulations deep within the fume hood. When weighing the solid, use gentle motions to avoid creating airborne dust.[5][9] If possible, use a spatula that minimizes static.

• Making Solutions: If preparing a solution, add the solid powder slowly to the solvent while stirring. Never add solvent to the bulk solid, as this can cause splashing.

• Post-Handling Decontamination: Once the procedure is complete, carefully clean all non-disposable equipment that came into contact with the chemical. Wipe down the work surface in the fume hood with an appropriate solvent and then soap and water.

• Doffing PPE: Remove PPE in an order that minimizes cross-contamination. Typically: outer gloves, face shield, lab coat, goggles, inner gloves, and finally, your respirator outside the immediate work area.

• Hygiene: Immediately wash your hands and forearms thoroughly with soap and water.[1][2]

Emergency Response and Disposal

Spill Response Plan

In the event of a spill, a calm and methodical response is crucial.

Caption: A clear workflow for responding to a hazardous chemical spill.

• Small Spill (in a fume hood):

  • Alert personnel in the immediate area.

  • Wearing your full PPE, gently cover the spill with an absorbent material like vermiculite.

  • To prevent dust, you can carefully dampen the solid spill material with a solvent like ethanol.[10]

  • Carefully sweep or scoop the material into a labeled, sealable hazardous waste container.

  • Decontaminate the area and dispose of all cleaning materials as hazardous waste.

• Large Spill (outside a fume hood):

  • Evacuate the laboratory immediately and alert your supervisor and institutional Environmental Health & Safety (EHS) office.

  • Prevent others from entering the area.

  • Only personnel trained and equipped for hazardous spill response should perform the cleanup.

First Aid for Exposure

• Skin Contact: This is a medical emergency. Immediately remove all contaminated clothing while under a safety shower. Wash the affected area with copious amounts of soap and water for at least 15 minutes.[1][9][11] Seek immediate medical attention.[1]

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[1][2][11] Remove contact lenses if possible. Seek immediate medical attention.

• Inhalation: Move the victim to fresh air at once. If breathing is difficult or has stopped, trained personnel should provide artificial respiration.[1][9] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[7][9] Have the conscious victim rinse their mouth with water. Seek immediate medical attention.[1]

Disposal Plan

All materials contaminated with 2,4-Dichloro-1-methyl-3,5-dinitrobenzene are considered hazardous waste.[12] This includes the chemical itself, any reaction mixtures, contaminated gloves, weigh boats, absorbent materials, and disposable PPE.

• Collection: Collect all waste in a dedicated, clearly labeled, and sealed container.[2][8]

• Storage: Store the waste container in a designated satellite accumulation area.

• Disposal: Disposal must be handled by your institution's EHS department in accordance with all local, state, and federal regulations.[6] Never pour this chemical or its waste down the drain.[1][2]

References

• AGR Enterprises. (2018, March 24). Material Safety Data Sheet - 2,4-Dinitrochlorobenzene MSDS. Source: AGR Enterprises.
• ChemicalBook. (2025, December 27).
• Santa Cruz Biotechnology. 1-Chloro-2,4-dinitrobenzene Safety Data Sheet. Source: Santa Cruz Biotechnology.
• Sigma-Aldrich. (2025, October 13).
• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - 2,4-Dichloronitrobenzene, 97%. Source: Cole-Parmer.
• Sigma-Aldrich. (2012, January 17).
• Fisher Scientific. Safety Data Sheet - 2,4-Dichloro-3,5-dinitrobenzotrifluoride. Source: Fisher Scientific.
• CPAChem. (2022, September 9). Safety data sheet - 2,4-Dichloro-3,5-dinitrobenzotrifluoride. Source: CPAChem.
• Thermo Fisher Scientific. (2025, September 22). Safety Data Sheet - 1,5-dichloro-2,4-dinitro-benzene. Source: Thermo Fisher Scientific.
• NOAA. 2,4-DICHLORONITROBENZENE. Source: CAMEO Chemicals - NOAA.
• Patsnap Synapse. (2024, July 12). What are the side effects of 2 ,4-Dinitrochlorobenzene?.
• ILO and WHO. (2021). ICSC 0416 - 1-CHLORO-2,4-DINITROBENZENE.

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